N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine

Core Science & Biosynthesis

An In-depth Technical Guide to the Structural Elucidation of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine

Foreword: The Imperative of Unambiguous Characterization

In the landscape of modern drug development and peptide chemistry, N-protected, N-methylated amino acids are invaluable building blocks. The incorporation of an N-methyl group can enhance metabolic stability, improve membrane permeability, and modulate the conformational properties of peptides.[1] The compound at the center of this guide, N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine, combines several key structural motifs: a bulky, aromatic biphenyl side chain for potential π-π stacking interactions, an N-methyl group to restrict conformational freedom and eliminate hydrogen bond donor capability, a tert-butyloxycarbonyl (Boc) protecting group for controlled peptide synthesis, and a specific D-enantiomeric configuration which is critical for its biological activity and incorporation into peptide structures.

Given this complexity, rigorous and unambiguous structural elucidation is not merely a procedural formality; it is the bedrock upon which all subsequent research, development, and potential therapeutic applications are built. An error in confirming the molecular weight, atomic connectivity, or stereochemistry can lead to misinterpreted biological data and wasted resources. This guide presents a multi-faceted, self-validating analytical workflow designed to provide irrefutable proof of structure for this specialized amino acid derivative. We will not only detail the protocols but also explore the scientific rationale behind the selection of each technique, providing the in-depth perspective of a seasoned application scientist.

The Analytical Strategy: A Triad of Orthogonal Techniques

The logical flow of this investigation is designed for maximum efficiency. We begin with Mass Spectrometry to confirm the elemental composition. This is followed by NMR spectroscopy to piece together the atomic connectivity and confirm the presence of all functional groups. Finally, Chiral HPLC is employed to verify the stereochemical integrity of the final compound.

Caption: High-level workflow for structural elucidation.

Mass Spectrometry: Confirming Molecular Formula and Key Fragments

Expertise & Experience: Our first objective is to confirm that the synthesized molecule has the correct elemental composition. High-Resolution Mass Spectrometry (HRMS) using a soft ionization technique like Electrospray Ionization (ESI) is the gold standard for this purpose. ESI is chosen because it minimizes in-source fragmentation, allowing for the clear observation of the protonated molecular ion, [M+H]⁺. The high resolution of an Orbitrap or Time-of-Flight (TOF) analyzer allows us to determine the mass with sufficient accuracy (typically < 5 ppm) to assign a unique and unambiguous molecular formula.

The molecular formula for N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine is C₂₁H₂₅NO₄ . The expected monoisotopic mass is 371.1784 Da .

Tandem mass spectrometry (MS/MS) provides further structural validation by inducing fragmentation of the parent ion. For this molecule, we anticipate characteristic losses related to the labile Boc group, which serves as a structural signature.

Data Presentation: Expected Mass Spectrometry Data

Ion	Formula	Calculated m/z	Expected Observation
[M+H]⁺	[C₂₁H₂₆NO₄]⁺	372.1856	The protonated molecular ion, confirming the overall mass.
[M+Na]⁺	[C₂₁H₂₅NNaO₄]⁺	394.1676	A common adduct in ESI, providing secondary confirmation of the molecular weight.
[M-C₄H₈+H]⁺	[C₁₇H₁₈NO₄]⁺	316.1230	Loss of isobutylene (56 Da) from the Boc group. A highly characteristic fragment.
[M-C₅H₉O₂+H]⁺	[C₁₆H₁₇NO₂]⁺	272.1332	Loss of the entire Boc group (100 Da). Another key diagnostic fragment.

Experimental Protocol: HRMS Analysis

• Sample Preparation: Dissolve approximately 1 mg of the compound in 1 mL of HPLC-grade acetonitrile or methanol. Further dilute this stock solution to a final concentration of ~10 µg/mL using a 50:50 mixture of acetonitrile and water containing 0.1% formic acid. The acid aids in protonation.

• Instrumentation: Utilize an ESI-equipped high-resolution mass spectrometer (e.g., Thermo Scientific™ Orbitrap™ or Waters™ SYNAPT™).

• Infusion: Infuse the sample directly into the source at a flow rate of 5-10 µL/min.

• MS Scan Parameters (Positive Ion Mode):

  • Ion Source: ESI

  • Capillary Voltage: 3.5 kV

  • Scan Range (m/z): 100 - 1000

  • Resolution: > 60,000

  • Data Acquisition: Acquire full scan data to identify the [M+H]⁺ and [M+Na]⁺ ions.

• MS/MS Fragmentation: Select the [M+H]⁺ ion (m/z 372.19) for collision-induced dissociation (CID) to confirm the characteristic fragment ions.

NMR Spectroscopy: Assembling the Molecular Scaffold

Expertise & Experience: With the molecular formula confirmed, NMR spectroscopy is employed to determine the precise connectivity of the atoms. ¹H NMR reveals the chemical environment of all protons and their proximity to other protons, while ¹³C NMR confirms the carbon framework of the molecule. For a molecule like this, we expect distinct signals for the Boc group, the N-methyl group, the alanine backbone, and the biphenyl moiety.[2][3]

The presence of the N-Boc group can sometimes lead to the observation of rotamers (isomers due to hindered rotation around the N-C bond), which may appear as doubled peaks for adjacent protons and carbons.[4] Observing these can be an additional, albeit complex, confirmation of the N-Boc linkage.

Data Presentation: Predicted ¹H and ¹³C NMR Chemical Shifts (in CDCl₃)

Assignment	¹H δ (ppm), Multiplicity, Integration	¹³C δ (ppm)	Rationale
Boc (t-butyl)	~1.4 (s, 9H)	~80 (C), ~28 (CH₃)	Characteristic singlet for the nine equivalent protons and quaternary/methyl carbons of the Boc group.[5][6]
N-Methyl	~2.8 (s, 3H)	~35	A singlet in the upfield region, characteristic of an N-methyl group on an amino acid.
α-CH	~4.5-4.8 (dd, 1H)	~60	The alpha-proton of the amino acid, coupled to the two diastereotopic β-protons.
β-CH₂	~3.0-3.3 (m, 2H)	~38	Methylene protons adjacent to the biphenyl ring and coupled to the α-proton.
Biphenyl (aromatic)	~7.2-7.6 (m, 9H)	~127-141	A complex multiplet region for the nine aromatic protons of the biphenyl system.
Carboxyl (C=O)	-	~175	The carboxylic acid carbon, typically appearing far downfield.
Boc (C=O)	-	~155	The carbonyl carbon of the Boc protecting group.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Reference the spectrum to the residual solvent peak or TMS.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. This provides a single peak for each unique carbon atom.

  • A longer acquisition time will be necessary due to the lower natural abundance of ¹³C.

• 2D NMR (Optional but Recommended):

  • COSY (Correlation Spectroscopy): To confirm ¹H-¹H couplings, particularly between the α-CH and β-CH₂ protons.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon, confirming assignments.

Chiral HPLC: Verifying the Stereocenter

Expertise & Experience: The final and most critical piece of the puzzle is confirming the absolute stereochemistry. Biological activity is exquisitely sensitive to stereoisomerism, and confirming the D-configuration is paramount. Chiral HPLC is the definitive technique for this task.[7] The method relies on a chiral stationary phase (CSP) that interacts differently with the two enantiomers (D and L), causing them to elute at different times.[8]

The most reliable way to confirm the peak identity is to run an analysis of the corresponding L-enantiomer standard under the identical method. If a racemic (50:50 D/L) mixture is available, it can be used to establish the separation and retention times of both enantiomers in a single run. For this analysis, polysaccharide-based CSPs are often highly effective for Boc-protected amino acids.[9]

Experimental Protocol: Chiral HPLC

• Sample and Standard Preparation:

  • Prepare a ~1 mg/mL solution of the target compound in the mobile phase or a suitable solvent (e.g., ethanol/hexane mixture).

  • Prepare a ~1 mg/mL solution of the corresponding certified L-enantiomer standard.

• Instrumentation: An HPLC system equipped with a UV detector and a chiral column.

• Chromatographic Conditions:

  • Column: A polysaccharide-based chiral column (e.g., Daicel™ CHIRALCEL® OD-H or Phenomenex Lux® Cellulose-2).

  • Mobile Phase: An isocratic mixture of n-hexane and ethanol with a small amount of an acidic modifier like trifluoroacetic acid (TFA) (e.g., 90:10 Hexane:Ethanol + 0.1% TFA). The exact ratio must be optimized to achieve baseline separation.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm (for the biphenyl chromophore).

  • Injection Volume: 10 µL.

• Analysis Procedure:

  • Inject the L-enantiomer standard to determine its retention time.

  • Inject the sample of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine.

  • Confirmation: The primary peak in the sample chromatogram should have a different retention time than the L-standard. The enantiomeric excess (e.e.) should be >99% for the D-enantiomer.

Data Synthesis: The Conclusive Structural Argument

Caption: Logical convergence of data to the final structure.

The HRMS data provides the exact mass corresponding to the molecular formula C₂₁H₂₅NO₄. The ¹H and ¹³C NMR spectra confirm the presence and connectivity of every functional group: the t-butyl and carbonyl of the Boc group, the N-methyl, the alanine backbone, the carboxylic acid, and the 9 aromatic protons and 12 aromatic carbons of the biphenyl moiety. Finally, the chiral HPLC analysis, by showing a single major peak with a retention time distinct from the L-enantiomer standard, definitively confirms the D-stereochemistry and high enantiomeric purity. Each piece of evidence supports the others, leaving no ambiguity as to the structure of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine.

References

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• Gellman, S. H., et al. (1998). Synthesis and Hydrogen Bonding Capabilities of Biphenyl-Based Amino Acids Designed To Nucleate β-Sheet Structure. The Journal of Organic Chemistry, 63(21), 7248–7256. Available from: [Link]

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The Biphenylalanine Motif: A Privileged Scaffold for Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

In the landscape of contemporary drug discovery, the quest for novel molecular architectures that confer advantageous pharmacological properties is perpetual. Among these, the biphenylalanine moiety has emerged as a "privileged scaffold"—a structural framework that demonstrates the ability to interact with a variety of biological targets, leading to a broad spectrum of therapeutic applications.[1][2][3] This guide provides a comprehensive technical overview of biphenylalanine derivatives, from their synthesis and structure-activity relationships to their mechanisms of action and diverse therapeutic roles. We will delve into the causality behind experimental choices, present detailed protocols, and offer field-proven insights to empower researchers in harnessing the full potential of this remarkable chemical entity.

The Biphenylalanine Scaffold: A Foundation of Versatility

Biphenylalanine, a non-canonical amino acid, is characterized by the presence of a biphenyl group attached to the alanine backbone.[4] This seemingly simple addition has profound implications for a molecule's physicochemical and pharmacological properties. The biphenyl group, being bulky and hydrophobic, can significantly influence how a drug candidate interacts with its biological target, often leading to enhanced binding affinity and metabolic stability.[4][5] This inherent versatility has established biphenylalanine and its derivatives as a cornerstone in medicinal chemistry, with applications spanning from enzyme inhibitors to modulators of G protein-coupled receptors (GPCRs).[6][7][8][9][10]

The concept of "privileged structures" posits that certain molecular frameworks can serve as versatile ligands for multiple, unrelated biological targets.[1][2][3] Biphenyl-containing compounds are a prime example of this principle.[1] The biphenyl moiety can be readily functionalized, allowing for the fine-tuning of electronic and steric properties to optimize interactions with a specific target. This modularity is a key reason why biphenylalanine derivatives are explored across a wide array of therapeutic areas.

Crafting the Core: Synthesis of Biphenylalanine Derivatives

The synthesis of enantiomerically pure biphenylalanine derivatives is a critical first step in their exploration as drug candidates. A variety of synthetic strategies have been developed, with the Suzuki cross-coupling reaction being a widely employed and robust method for forming the core biphenyl structure.[4]

General Synthetic Workflow: Suzuki Coupling Approach

The following workflow outlines a common strategy for the synthesis of L-biphenylalanine derivatives.

Caption: General workflow for the synthesis of L-biphenylalanine.

Detailed Experimental Protocol: Synthesis of 4-Phenyl-L-phenylalanine

This protocol provides a more detailed, step-by-step methodology for the synthesis of a representative biphenylalanine derivative.

Materials:

• N-Boc-4-iodo-L-phenylalanine methyl ester

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)2)

• Triphenylphosphine (PPh3)

• Potassium carbonate (K2CO3)

• Toluene

• Methanol

• Water

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure:

• Suzuki Coupling:

  • To a solution of N-Boc-4-iodo-L-phenylalanine methyl ester (1 equivalent) in toluene, add phenylboronic acid (1.2 equivalents), Pd(OAc)2 (0.05 equivalents), and PPh3 (0.1 equivalents).

  • Add a 2M aqueous solution of K2CO3 (3 equivalents).

  • Degas the mixture with argon for 15 minutes.

  • Heat the reaction mixture at 80°C for 12 hours under an argon atmosphere.

  • After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield N-Boc-4-phenyl-L-phenylalanine methyl ester.

• Deprotection:

  • Dissolve the purified N-Boc-4-phenyl-L-phenylalanine methyl ester in a 1:1 mixture of DCM and TFA.

  • Stir the solution at room temperature for 2 hours.

  • Remove the solvent under reduced pressure to obtain 4-Phenyl-L-phenylalanine as a TFA salt.

Self-Validation: The success of each step can be monitored by Thin Layer Chromatography (TLC) and confirmed by Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to verify the structure and purity of the intermediate and final products.

Structure-Activity Relationship (SAR): Decoding the Molecular Blueprint

The systematic modification of a lead compound's structure and the subsequent evaluation of its biological activity is the cornerstone of medicinal chemistry.[11][12][13] For biphenylalanine derivatives, SAR studies have been instrumental in optimizing their therapeutic potential.

Key Structural Modifications and Their Impact

Structural Modification	Rationale	Observed Effect on Biological Activity	Example Target Class
Substitution on the Biphenyl Rings	To modulate hydrophobicity, electronics, and steric interactions.	Can significantly enhance binding affinity and selectivity. For instance, electron-withdrawing groups can alter the pKa of nearby functionalities.	Integrins, Enzymes[14]
Alteration of the Amino Acid Backbone	To introduce conformational constraints and improve metabolic stability.	Replacing the α-hydrogen with a methyl group can restrict rotation and prevent enzymatic degradation.	Proteases
Modification of the N- and C-termini	To mimic peptide bonds and improve oral bioavailability.	Acylation of the N-terminus or esterification of the C-terminus can create prodrugs with enhanced pharmacokinetic properties.[14]	Various
Introduction of Heterocycles	To introduce hydrogen bond donors/acceptors and improve solubility.	Can lead to novel interactions with the target protein, boosting potency.	Kinases

Case Study: N-Benzoyl-L-biphenylalanine Derivatives as Integrin Antagonists

A notable example of SAR-driven drug design is the development of N-benzoyl-L-biphenylalanine derivatives as potent inhibitors of α4 integrins, which are involved in inflammatory responses.[14] Initial lead compounds showed promising activity but suffered from poor pharmacokinetic properties. Through systematic modifications, researchers were able to identify derivatives with improved potency, selectivity, and oral bioavailability.[14]

Caption: SAR-driven optimization of N-benzoyl-L-biphenylalanine derivatives.

Unraveling the Mechanism: How Biphenylalanine Derivatives Exert Their Effects

The therapeutic efficacy of biphenylalanine derivatives stems from their ability to interact with specific biological targets with high affinity and selectivity. Their mechanisms of action are diverse and target-dependent.

Targeting Protein-Protein Interactions

The bulky biphenyl group is particularly adept at disrupting protein-protein interactions (PPIs). By occupying a hydrophobic pocket at the interface of two proteins, a biphenylalanine-containing molecule can effectively prevent their association. This is a key mechanism in the inhibition of viral entry and the modulation of certain signaling pathways.

Allosteric Modulation of GPCRs

G protein-coupled receptors are a major class of drug targets.[8][9][10] While many drugs target the orthosteric site (the binding site for the endogenous ligand), allosteric modulators, which bind to a different site on the receptor, offer the potential for greater selectivity and a more nuanced pharmacological response.[9] The biphenylalanine scaffold, with its conformational flexibility and tunable properties, is well-suited for the design of allosteric modulators that can fine-tune GPCR signaling.[7]

Caption: Allosteric modulation of a GPCR by a biphenylalanine derivative.

Therapeutic Frontiers: Applications of Biphenylalanine Derivatives

The versatility of the biphenylalanine scaffold has led to its exploration in a wide range of therapeutic areas.

Anti-inflammatory Agents

As previously mentioned, N-benzoyl-L-biphenylalanine derivatives have been developed as potent antagonists of α4β1 and α4β7 integrins, which play a crucial role in the recruitment of leukocytes to sites of inflammation.[14] These compounds have shown promise in preclinical models of inflammatory diseases such as asthma.[14]

Sickle Cell Disease

Certain biaromatic L-phenylalanyl derivatives have been investigated as potential therapeutic agents for sickle cell disease.[15] These compounds have been shown to increase the solubility of deoxygenated sickle hemoglobin (Hb S) and improve the flexibility of red blood cells, thereby reducing the likelihood of vaso-occlusive crises.[15]

Antibacterial Agents

The hydrophobic nature of the biphenyl group can be leveraged to disrupt bacterial cell membranes. Dipeptides containing Boc-protected phenylalanine have demonstrated broad-spectrum antibacterial activity, including the ability to eradicate biofilms.[16] Cationic surfactants based on phenylalanine have also shown promising antibacterial efficacy against a range of bacterial strains.[17]

Future Perspectives and Conclusion

Biphenylalanine derivatives continue to be a rich source of innovation in drug discovery. The ongoing development of novel synthetic methodologies, coupled with a deeper understanding of their structure-activity relationships and mechanisms of action, promises to unlock new therapeutic opportunities. Future research will likely focus on:

• Exploring new chemical space: The synthesis of novel biphenylalanine analogues with diverse substitution patterns and backbone modifications.

• Targeting challenging disease areas: The application of biphenylalanine derivatives to historically difficult targets, such as certain types of cancer and neurodegenerative diseases.

• Peptidomimetics and beyond: The incorporation of biphenylalanine into peptides and other larger molecules to enhance their therapeutic properties.[18]

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• 6. Synthesis and Biological Evaluation of β-Phenylalanine Derivatives Containing Sulphonamide and Azole Moieties as Antiproliferative Candidates in Lung Cancer Models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ligand-Induced Biased Activation of GPCRs: Recent Advances and New Directions from In Silico Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mta.scholaris.ca [mta.scholaris.ca]
• 9. escholarship.org [escholarship.org]
• 10. books.rsc.org [books.rsc.org]
• 11. Peptide SAR Analysis - Creative Peptides [creative-peptides.com]
• 12. Structure Activity Relationships - Drug Design Org [drugdesign.org]
• 13. collaborativedrug.com [collaborativedrug.com]
• 14. researchgate.net [researchgate.net]
• 15. Potential use of biaromatic L-phenylalanyl derivatives as therapeutic agents in the treatment of sickle cell disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Boc-Protected Phenylalanine and Tryptophan-Based Dipeptides: A Broad Spectrum Anti-Bacterial Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. BJOC - Automated solid-phase peptide synthesis to obtain therapeutic peptides [beilstein-journals.org]

An In-Depth Technical Guide to N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine and its Precursors

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry and peptide science, the use of unnatural amino acids is a cornerstone of innovation. These custom-designed building blocks allow for the precise modulation of peptide and small molecule properties, including metabolic stability, conformational rigidity, and receptor affinity. This guide focuses on the synthesis and characterization of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine , a specialized amino acid derivative.

Due to its unique trifecta of structural modifications—a bulky biphenyl side chain, an N-terminal Boc protecting group, and an N-methylated backbone—this compound is of significant interest for the development of novel therapeutics. The N-methylation, in particular, is a key strategy for increasing oral bioavailability and preventing enzymatic degradation of peptides.

This document provides a comprehensive overview of the most closely related and commercially available precursor, N-Boc-3-(biphenyl-4-yl)-D-alanine , and details the subsequent synthetic step of N-methylation to yield the target compound. The information presented herein is synthesized from established chemical principles and data from analogous compounds to provide a robust technical resource.

Core Compound Profile: N-Boc-3-(biphenyl-4-yl)-D-alanine

The immediate precursor to our target molecule is a well-characterized compound in its own right. Its biphenyl side chain offers unique opportunities for π-π stacking interactions within protein binding pockets.

Synonyms and Identifiers

Proper identification of chemical compounds is critical for procurement and regulatory purposes. The following table summarizes the key identifiers for N-Boc-3-(biphenyl-4-yl)-D-alanine.[1][2]

Identifier	Value
IUPAC Name	(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(4-phenylphenyl)propanoic acid[1]
CAS Number	128779-47-5[1][2]
PubChem CID	7019133[1][2]
Molecular Formula	C20H23NO4[1][2]
Molecular Weight	341.41 g/mol [1][2]
Common Synonyms	Boc-D-4,4'-biphenylalanine, Boc-3-(4-biphenylyl)-D-alanine, Boc-D-Bip-OH, Boc-D-4-phenylphenylalanine[1][2]

Chemical and Physical Properties

The physicochemical properties of this precursor are essential for its handling, storage, and use in synthesis.

Property	Value
Physical Form	Solid[2]
InChI Key	NBVVKAUSAGHTSU-QGZVFWFLSA-N[1]
SMILES	CC(C)(C)OC(=O)NC(=O)O[1]

Synthesis of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine

Synthetic Workflow

The following diagram outlines the general workflow for the synthesis of the target compound from its precursor.

Sources

• 1. Boc-D-4,4'-biphenylalanine | C20H23NO4 | CID 7019133 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. N-Boc-3-(4-biphenylyl)-D-alanine, 95%, Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Note: High-Fidelity Synthesis of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine

Executive Summary

This application note details the synthesis of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine , a critical building block for peptidomimetics and proteolysis-resistant therapeutic candidates. The incorporation of N-methyl groups into peptide backbones significantly enhances metabolic stability and membrane permeability.[1][2][3]

We present two distinct protocols:

• Method A (The Freidinger Route): The "Gold Standard" for preserving optical purity, utilizing an oxazolidinone intermediate. Recommended for GMP-grade synthesis and scale-up.

• Method B (Direct Methylation): A rapid, high-throughput method using methyl iodide and sodium hydride. Best suited for initial R&D screening where minor racemization (<2%) is acceptable or downstream chiral purification is available.

Strategic Analysis & Pathway Selection

Why N-Methylation of Biphenyl-Alanine is Challenging

The steric bulk of the biphenyl side chain, combined with the lability of the D-configuration, presents specific challenges:

• Racemization Risk: Direct alkylation under basic conditions can deprotonate the

  -proton, leading to loss of chirality.

• Over-Alkylation: Standard conditions often methylate the carboxyl group, necessitating a subsequent hydrolysis step that introduces further racemization risks.

Pathway Comparison

Feature	Method A: Freidinger Cyclization	Method B: Direct Alkylation (Benoiton)
Mechanism	Oxazolidinone formation Reductive opening	displacement via Enolate/Anion
Chiral Integrity	Excellent (>99% ee preserved)	Moderate (Risk of 2-5% racemization)
Step Count	2 Steps (Isolation required)	2 Steps (Methylation + Saponification)
Reagents	Paraformaldehyde, TsOH, Et3SiH, TFA	MeI, NaH, THF, LiOH
Scalability	High (Stable intermediates)	Medium (Exothermic, difficult workup)

Visualizing the Synthetic Logic

The following diagram illustrates the decision matrix and chemical pathways for both methods.

Figure 1: Comparative synthetic workflows. Method A proceeds via a rigid oxazolidinone ring, locking the chiral center.

Detailed Experimental Protocols

Method A: The Freidinger Route (Recommended)

Reference Basis: Freidinger et al., J. Org.[4] Chem. 1983.[4]

Step 1: Formation of the Oxazolidinone Intermediate

This step locks the conformation of the amino acid, protecting the chiral center and the nitrogen simultaneously.

Reagents:

• N-Boc-3-(biphenyl-4-yl)-D-alanine (1.0 eq)

• Paraformaldehyde (3.0 eq)

• p-Toluenesulfonic acid (TsOH) (0.1 eq)

• Toluene (anhydrous)

Procedure:

• Setup: Equip a round-bottom flask with a Dean-Stark trap and reflux condenser.

• Dissolution: Dissolve N-Boc-3-(biphenyl-4-yl)-D-alanine (10 mmol) in anhydrous toluene (100 mL).

• Addition: Add paraformaldehyde (30 mmol) and catalytic TsOH (1 mmol).

• Reflux: Heat the mixture to reflux (110°C). Monitor water collection in the Dean-Stark trap.

• Completion: Reflux until the starting material is consumed (TLC control, approx. 1-2 hours).

• Workup: Wash the organic phase with 5% NaHCO3 (2x) and brine. Dry over MgSO4 and concentrate in vacuo.

• Result: The oxazolidinone usually solidifies and can be used directly or recrystallized from hexanes/EtOAc.

Step 2: Reductive Ring Opening

This step cleaves the C-O bond of the oxazolidinone, resulting in the N-methyl group while releasing the free carboxylic acid.

Reagents:

• Oxazolidinone Intermediate (from Step 1)[5]

• Triethylsilane (Et3SiH) (3.0 eq)

• Trifluoroacetic acid (TFA) (Solvent/Reagent)[1]

Procedure:

• Dissolution: Dissolve the oxazolidinone (5 mmol) in a mixture of CHCl3 (10 mL) and TFA (10 mL).

• Reduction: Add Triethylsilane (15 mmol) slowly. Stir at room temperature for 24 hours.

  • Note: The reaction can be monitored by the disappearance of the oxazolidinone carbonyl peak in IR or by HPLC.

• Quench: Concentrate the mixture under reduced pressure to remove excess TFA and silane.

• Re-protection (Critical): The acidic conditions often remove the Boc group. To restore it:

  • Redissolve the residue in THF/Water (1:1).[6]

  • Adjust pH to ~9 with Na2CO3.

  • Add Boc2O (1.5 eq) and stir for 4 hours.

• Purification: Acidify to pH 2 with 1N HCl, extract with EtOAc, and purify via column chromatography (SiO2, MeOH/DCM gradient).

Method B: Direct Methylation (Benoiton Method)

Reference Basis: Cheung & Benoiton, Can. J. Chem. 1977.

Reagents:

• N-Boc-3-(biphenyl-4-yl)-D-alanine

• Methyl Iodide (MeI) (8.0 eq)[1]

• Sodium Hydride (NaH, 60% dispersion) (3.0 eq)

• THF (anhydrous)

Procedure:

• Preparation: Dissolve the starting amino acid (5 mmol) and MeI (40 mmol) in anhydrous THF (50 mL) under Argon. Cool to 0°C.

• Deprotonation: Add NaH (15 mmol) carefully in small portions. Caution: Vigorous hydrogen gas evolution.

• Reaction: Allow the mixture to warm to room temperature and stir for 24 hours.

  • Mechanism:[6][7][8][9] The carboxylate is formed first, followed by N-deprotonation and methylation. The excess MeI will likely convert the carboxylate to a methyl ester.

• Quench: Cool to 0°C, quench with water carefully.

• Hydrolysis (If Ester formed):

  • Evaporate THF. Dissolve residue in MeOH (20 mL).

  • Add 2N LiOH (10 mL). Stir until saponification is complete (TLC).

• Isolation: Wash with ether (to remove mineral oil), acidify aqueous layer to pH 2, and extract with EtOAc.

Quality Control & Validation

To ensure the integrity of the synthesized product, the following analytical parameters must be met.

Parameter	Specification	Method
Purity	> 98%	HPLC (C18, ACN/H2O + 0.1% TFA)
Enantiomeric Excess (ee)	> 99%	Chiral HPLC (Chiralpak AD-H or OD-H)
Identity (H-NMR)	N-Me Singlet @ ~2.7-2.9 ppm	1H-NMR (DMSO-d6 or CDCl3)
Identity (MS)	[M+H]+ or [M+Na]+ consistent with mass	LC-MS (ESI)

NMR Diagnostic Signals[10]

• Rotamers: N-methylated Boc-amino acids often exist as cis/trans rotamers on the NMR time scale. Expect to see the N-Methyl singlet split or broadened (e.g., two peaks around 2.75 and 2.85 ppm in CDCl3).

• Biphenyl: Characteristic aromatic multiplets in the 7.3 – 7.6 ppm region.

References

• Freidinger, R. M., Hinkle, J. S., & Perlow, D. S. (1983). Synthesis of 9-fluorenylmethyloxycarbonyl-protected N-alkyl amino acids by reduction of oxazolidinones.[4] The Journal of Organic Chemistry, 48(1), 77–81.[4] Link

• Cheung, S. T., & Benoiton, N. L. (1977). N-Methylamino acids in peptide synthesis. V. The synthesis of N-tert-butyloxycarbonyl, N-methylamino acids by N-methylation. Canadian Journal of Chemistry, 55(5), 906-910. Link

• Aurelio, L., Brownlee, R. T., & Hughes, A. B. (2004). Synthetic preparation of N-methyl-α-amino acids. Chemical Reviews, 104(11), 5823-5846. Link

• Thermo Scientific Chemicals. N-Boc-3-(4-biphenylyl)-D-alanine Product Page. Link

Sources

• 1. researchmgt.monash.edu [researchmgt.monash.edu]
• 2. fulir.irb.hr [fulir.irb.hr]
• 3. asianpubs.org [asianpubs.org]
• 4. Sustainable Production of N-methylphenylalanine by Reductive Methylamination of Phenylpyruvate Using Engineered Corynebacterium glutamicum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. N-Boc-4-aminomethyl-L-phenylalanine - Reaction / Application on synthetic works_Chemicalbook [chemicalbook.com]
• 7. prepchem.com [prepchem.com]
• 8. orgsyn.org [orgsyn.org]
• 9. orgsyn.org [orgsyn.org]

Application Note: Advanced Coupling Strategies for N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine

This Application Note is designed for researchers and drug discovery scientists encountering failure modes in the synthesis of sterically hindered peptidomimetics.

Executive Summary & Challenge Analysis

The incorporation of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine (hereafter referred to as Boc-NMe-D-Bip-OH ) into peptide sequences presents a "perfect storm" of synthetic challenges. Standard solid-phase peptide synthesis (SPPS) or solution-phase protocols often result in <10% yield, deletion sequences, or significant epimerization.[1]

The Structural Bottleneck

• Steric Wall (Biphenyl): The biphenyl side chain is rigidly hydrophobic and bulky, shielding the reaction center.[1]

• Nucleophilic Deactivation (N-Methyl): The N-methyl group introduces steric clash at the carboxyl activation site and, if deprotected, creates a secondary amine with significantly reduced nucleophilicity for the next coupling.[1]

• Stereochemical Fragility (D-Config): While carbamate protection (Boc) typically suppresses racemization, the slow kinetics required by the steric bulk increase the exposure time of the activated ester to base, heightening the risk of D

  L epimerization via oxazolonium ion intermediates.

This guide details three tiered protocols to solve these issues, moving from "High-Efficiency Standard" to "Hard-Core Activation."

Strategic Decision Framework

Before selecting a protocol, assess the coupling context using the decision matrix below.

Figure 1: Decision tree for reagent selection based on steric demand and nucleophile type.

Detailed Experimental Protocols

Protocol A: The "Gold Standard" (HATU/HOAt)

Best for: Coupling Boc-NMe-D-Bip-OH to primary amines or unhindered resin linkers.

Mechanism: HATU generates the highly reactive O-azabenzotriazole ester.[1] The pyridine nitrogen in HOAt provides anchimeric assistance (neighboring group effect), accelerating the reaction rate significantly over HBTU/HOBt, which is critical for bulky residues.

Materials:

• Boc-NMe-D-Bip-OH (1.0 equiv)

• HATU (1.1 equiv)

• HOAt (1.1 equiv) - Crucial additive for N-methyls

• DIEA (Diisopropylethylamine) (2.0 - 3.0 equiv)

• Solvent: Anhydrous DMF or NMP (NMP is superior for aggregation prevention).[1]

Step-by-Step:

• Pre-activation: Dissolve Boc-NMe-D-Bip-OH, HATU, and HOAt in NMP.[1]

• Base Addition: Add DIEA dropwise. The solution should turn yellow.[1][2] Stir for exactly 30 seconds.

  • Critical Note: Do not pre-activate for >2 minutes.[1] N-methyl active esters are less stable and prone to racemization if left to stand with base.[1]

• Coupling: Add the activated mixture immediately to the resin/amine component.

• Reaction Time: Allow to react for 2 to 4 hours .

  • QC Check: Standard Kaiser test (ninhydrin) works for primary amines.[1] If coupling to a secondary amine, use the Chloranil test or Bromophenol Blue .[1]

• Double Coupling: Due to the bulk of the Bip group, a second coupling cycle (fresh reagents) is highly recommended.

Protocol B: The "Nuclear Option" (Acid Chloride via Ghosez’s Reagent)

Best for: Coupling Boc-NMe-D-Bip-OH to sterically hindered amines (e.g., N-methyl amino acids, Proline) or when Protocol A yields <30%.

Mechanism: Standard acid chlorides (via SOCl₂) are too harsh for Boc groups.[1] Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine) generates the acid chloride under neutral conditions, preserving the Boc group and stereochemistry while creating an electrophile small enough to bypass the biphenyl steric shield.

Materials:

• Boc-NMe-D-Bip-OH (1.0 equiv)

• Ghosez’s Reagent (1.2 - 1.5 equiv)

• Sym-collidine (2.0 equiv) - Mild base is essential

• Solvent: Dry DCM (Dichloromethane) or dry CHCl₃.[1]

Step-by-Step:

• Acid Chloride Formation:

  • Dissolve Boc-NMe-D-Bip-OH in dry DCM under Argon/Nitrogen.[1]

  • Add Ghosez’s Reagent slowly at room temperature.[1]

  • Stir for 15–30 minutes . Monitor by TLC (conversion of acid to acid chloride) or assume completion after 30 mins.

• Coupling:

  • Add the amine component (resin or free amine) to the mixture.

  • Add sym-collidine (2 equiv). Do not use DIEA or TEA, as strong bases with acid chlorides promote ketene formation and subsequent racemization.[1]

• Reaction Time: Stir for 2–16 hours .

• Quench: Quench with MeOH before workup to convert excess acid chloride to methyl ester (wash away).

Protocol C: Elongation (Coupling TO the N-Me-Bip residue)

Challenge: Once Boc-NMe-D-Bip is coupled and deprotected, you have a massive, hindered secondary amine.[1] Standard reagents will fail.[1]

Recommended Reagent: COMU / Oxyma or PyBrOP .[1]

• PyBrOP (Bromo-tris-pyrrolidino-phosphonium hexafluorophosphate) is historically favored for coupling to secondary amines because it generates an acid bromide intermediate (similar logic to Protocol B but in situ).

• Conditions: Use PyBrOP (1.5 equiv), DIEA (3 equiv) in DCM/DMF (1:1). Allow reaction for 12+ hours or use Microwave assistance (50°C, 20 mins).

Quality Control & Troubleshooting

Racemization Monitoring

The "D" configuration is prone to converting to "L".

• Method: Synthesize a standard of the diastereomer (L-Bip analog) if possible.

• Analysis: Use C18 HPLC with a slow gradient (e.g., 0.5% B/min). The D-L diastereomers of biphenyl-containing peptides usually separate well due to the massive shape difference the biphenyl group imparts.

• Marfey's Method: If solution phase, hydrolyze a small aliquot and derivatize with FDAA (Marfey's reagent) to quantify D:L ratio.

Data Summary Table

Feature	Protocol A (HATU/HOAt)	Protocol B (Ghosez/Acid Cl)	Protocol C (PyBrOP - Coupling To)
Reactivity	High	Very High (Extreme)	High
Racemization Risk	Low (if base is controlled)	Moderate (requires mild base)	Low
Steric Tolerance	Good	Excellent	Excellent
Reagent Stability	Unstable (use immediately)	Stable in DCM	Stable
Byproducts	Urea/Tetramethylurea	Neutral salts	Phosphoric amides

References

• Coste, J., et al. "PyBOP: A new peptide coupling reagent devoid of toxic by-products."[1] Tetrahedron Letters, 31.2 (1990): 205-208.[1] (Foundational work on phosphonium salts for N-methyls).

• Teixidó, M., et al. "Solid-Phase Synthesis of N-Methylated Peptides."[1] Journal of Peptide Science, 11 (2005): 153-166.[1]

• Ghosez, L., et al. "Synthesis of Acyl Chlorides under Neutral Conditions."[1] Journal of the Chemical Society, Chemical Communications, (1979): 1180.[1] (Origin of Ghosez Reagent).

• Bachem. "Peptide Coupling Reagents: A Guide."[1] Bachem Technical Notes.

• Merck Millipore. "Novabiochem® Peptide Synthesis Guide: Coupling Reagents."

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]

using N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine in solid-phase peptide synthesis

Application Note: High-Fidelity Solid-Phase Synthesis Using N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine

Part 1: Executive Summary & Strategic Analysis

1.1 The Molecule & Its Utility N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine (hereafter referred to as Boc-N(Me)-D-Bip-OH ) is a specialized non-canonical amino acid used primarily in the design of proteolytically stable peptidomimetics.

• N-Methylation: Improves metabolic stability by blocking peptidase access and increases membrane permeability by reducing hydrogen bond donors.

• Biphenyl Side Chain: Provides a massive hydrophobic surface area for receptor binding (e.g., GPCR antagonists, protein-protein interaction inhibitors).

• D-Configuration: Induces specific reverse-turn conformations (e.g.,

  -turns) often required for bioactivity.

1.2 The "Steric Wall" Challenge The simultaneous presence of the N-methyl group and the bulky biphenyl side chain creates a "Steric Wall." This presents two distinct synthetic hurdles:

• Coupling OF the residue: Activating the carboxyl group of Boc-N(Me)-D-Bip-OH is relatively standard, but the bulky side chain slows down the acylation of the resin-bound amine.

• Coupling TO the residue (The Critical Bottleneck): Once Boc-N(Me)-D-Bip is on the resin and deprotected, the resulting secondary amine is extremely hindered. Standard coupling reagents (HBTU/DIC) will fail, leading to deletion sequences. High-efficiency reagents (HATU, PyAOP) or acid halides are mandatory.

Part 2: Chemical Profile & Handling

Property	Specification
Chemical Name	N-( -Butoxycarbonyl)-N-methyl-3-(4-biphenylyl)-D-alanine
Abbreviation	Boc-N(Me)-D-Bip-OH
Molecular Weight	~355.43 g/mol
Solubility	Soluble in DMF, NMP, DCM. Insoluble in water/ether.
Storage	+2°C to +8°C, Desiccated. Hygroscopic.
Hazards	Irritant. Handle with standard PPE.[1]

Part 3: Experimental Protocols

Protocol A: Strategic Resin Selection

• Recommendation: Use PAM (Phenylacetamidomethyl) or MBHA (Methylbenzhydrylamine) resins for Boc chemistry.

• Loading: Keep loading low (0.3 – 0.5 mmol/g ) to minimize inter-chain aggregation, which is exacerbated by the hydrophobic biphenyl groups.

Protocol B: Coupling OF Boc-N(Me)-D-Bip-OH (Acylation Step)

Objective: Attach the bulky residue to the growing chain.

Reagents:

• Activator: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

• Base: HOAt (1-Hydroxy-7-azabenzotriazole) – Crucial additive to suppress racemization.

• Solvent: DMF/NMP (1:1 v/v).

Procedure:

• Dissolution: Dissolve Boc-N(Me)-D-Bip-OH (3.0 eq) and HATU (2.9 eq) in minimum DMF.

• Activation: Add DIEA (6.0 eq). Shake for 30 seconds (pre-activation). Note: Do not pre-activate longer than 2 mins to avoid racemization of the activated ester.

• Coupling: Add mixture to the resin. Agitate for 2 hours at Room Temperature.

• Monitoring: Perform a Kaiser Test . If blue (positive), recouple using PyBrOP chemistry (see below).

Protocol C: Deprotection & Neutralization

Objective: Remove Boc group to expose the hindered N-methyl secondary amine.

• Pre-wash: DCM (1 min).

• Deprotection: 50% TFA in DCM (2 x 1 min, then 1 x 30 min).

• Wash: DCM (3 x 1 min).

• Neutralization (Critical): 10% DIEA in DCM (2 x 1 min). Ensure the amine is free-based immediately before the next coupling.

Protocol D: Coupling TO the N-Methylated Residue (The Difficult Step)

Objective: Acylate the sterically hindered secondary amine of H-N(Me)-D-Bip-[Resin].

Method 1: The "Gold Standard" (HATU/HOAt) Use this for standard amino acids (Ala, Gly, Phe) following the N-Me residue.

• Reagents: Amino Acid (5 eq), HATU (5 eq), HOAt (5 eq), DIEA (10 eq).

• Conditions: Double coupling is mandatory .

  • Coupling 1: 2 hours at RT.

  • Coupling 2: 2 hours at RT (fresh reagents).

Method 2: The "Nuclear Option" (Acid Chlorides/Fluorides) Use this if the incoming amino acid is also bulky (e.g., Val, Ile, Aib).

• Conversion: Convert the incoming Boc-Amino Acid to its acid fluoride using TFFH (Tetramethylfluoroformamidinium hexafluorophosphate).

  • Mix Boc-AA-OH (5 eq) + TFFH (5 eq) + DIEA (10 eq) in DCM for 20 mins.

• Coupling: Add solution to resin.[1][2] Agitate for 2-4 hours.

• Heat: If available, microwave irradiation (50°C, 25W) significantly improves yield.

Monitoring (Crucial):

• Do NOT use the Kaiser Test (Ninhydrin). It does not react with secondary amines.

• Use the Chloranil Test:

  • Reagent: 2% Chloranil in DMF + 2% Acetaldehyde in DMF.

  • Result: Blue/Green beads = Secondary amine present (Incomplete coupling). Colorless/Amber = Complete.

Part 4: Visualization of the Workflow

Caption: Workflow for incorporating Boc-N(Me)-D-Bip-OH. Note the switch to Chloranil testing at the N-methyl stage.

Part 5: Troubleshooting & Optimization

Diketopiperazine (DKP) Formation

• Risk: If Boc-N(Me)-D-Bip is the second residue from the C-terminus (i.e., Resin-AA1-N(Me)Bip -NH2), there is a high risk of DKP formation upon deprotection of the third amino acid. The N-methyl group promotes a "cis" amide bond conformation, facilitating back-biting and cleavage of the dipeptide from the resin.

• Solution: Use bulky resins (Trityl or 2-Chlorotrityl) if synthesizing peptide acids, or ensure rapid coupling of the third residue. For Boc chemistry on PAM resin, this is less of an issue than Fmoc, but still possible.

Incomplete Coupling (Deletion Sequences)

• Symptom: Chloranil test remains blue after double coupling.

• Solution: Switch to Bis-trichloromethyl carbonate (BTC) activation.

  • Protocol: Generate the acid chloride in situ using BTC (0.33 eq) and Collidine (10 eq) in THF/DCM. This is highly reactive and usually forces the coupling to completion.

Part 6: References

• Biron, E., et al. (2006). "Optimized selective N-methylation of peptides on solid support." Journal of Peptide Science.

• Coste, J., et al. (1990). "PyBOP: A new peptide coupling reagent devoid of toxic by-products." Tetrahedron Letters.

• Teixidó, M., et al. (2005).[1] "Solid-phase synthesis and characterization of N-methyl-rich peptides." Journal of Peptide Science.

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups."[1][3][4][5] Chemical Reviews.

• ChemPep Inc. "Boc Solid Phase Peptide Synthesis: Protocols and Guides."

Sources

• 1. peptide.com [peptide.com]
• 2. Overcoming Aggregation in Solid-phase Peptide Synthesis [sigmaaldrich.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. peptide.com [peptide.com]

Optimizing N-Boc Deprotection for N-Methylated Amino Acids

Strategies for Steric Hindrance, Stability, and Side-Reaction Suppression

Introduction & Executive Summary

N-methylated amino acids (N-Me-AAs) are critical tools in medicinal chemistry for improving the metabolic stability and membrane permeability of peptide therapeutics. However, the N-methyl group introduces significant steric bulk and alters the electronic properties of the amide bond. While the fundamental acidolysis mechanism of the tert-butyloxycarbonyl (Boc) group remains similar to standard amino acids, the practical execution differs in three critical ways:

• Diketopiperazine (DKP) Formation: N-methylated dipeptide esters are hyper-prone to cyclization upon neutralization, leading to massive yield loss.

• Physical Handling: N-Me-AA salts are often hygroscopic oils rather than crystalline solids, complicating purification.

• Steric Hindrance: The bulky N-methyl group can retard acid penetration in solid-phase synthesis (SPPS), requiring more aggressive or specialized deprotection cocktails.

This guide provides three validated protocols to address these challenges, moving beyond generic "textbook" deprotection.

Mechanistic Theory & Critical Risks

The Acidolysis Pathway

The deprotection is driven by the protonation of the carbamate carbonyl, followed by fragmentation into the tert-butyl cation and the carbamic acid, which spontaneously decarboxylates.[]

Figure 1: Acid-catalyzed cleavage of the N-Boc group.[][2][3][4][5][6] Note the generation of the t-butyl cation, which must be scavenged to prevent re-alkylation of sensitive side chains (Trp, Met, Cys).

The "DKP Trap" (Critical Warning)

The most common failure mode when working with N-methylated dipeptides is Diketopiperazine (DKP) formation . Unlike standard dipeptides, the cis-amide conformer is more accessible in N-methylated peptides, facilitating nucleophilic attack of the N-terminal amine onto the C-terminal ester.

Rule of Thumb: Never subject a deprotected N-methyl dipeptide ester to basic aqueous workup (e.g., NaHCO₃ wash) or leave it in neutral solution. It will cyclize.

Validated Protocols

Protocol A: The "Precipitation Method" (4M HCl in Dioxane)

Best For: Scale-up, avoiding hygroscopic oils, and dipeptides (avoids aqueous workup). Mechanism: HCl cleaves the Boc group; the resulting hydrochloride salt often precipitates from the ether/dioxane mixture, allowing filtration instead of extraction.

Materials

• Reagent: 4.0 M HCl in 1,4-Dioxane (commercial or freshly prepared).

• Solvent: Anhydrous Diethyl Ether or MTBE.

• Scavenger: Triisopropylsilane (TIPS) or Thioanisole (if Met/Trp present).

Step-by-Step Procedure

• Dissolution: Dissolve the N-Boc-N-Me-AA (1.0 equiv) in a minimum amount of 4M HCl/Dioxane (approx. 5–10 mL per gram of substrate).

  • Note: If the substrate is not soluble, add a minimum amount of DCM to solubilize.

• Reaction: Stir at room temperature (20–25 °C).

  • Time: Typically 30–60 minutes.[7] Monitor by TLC (stain with Ninhydrin or PMA; N-Me amines may stain differently than primary amines).

• Precipitation (The Key Step):

  • Do NOT evaporate to dryness immediately (this often yields a sticky gum).

  • Instead, slowly add the reaction mixture into a vigorously stirring volume of cold Diethyl Ether (10x volume).

• Isolation:

  • The hydrochloride salt should precipitate as a white solid.

  • Filter under inert atmosphere (N₂).

  • Wash the cake 3x with cold Ether.

• Storage: Dry under high vacuum. Store as the HCl salt at -20 °C.

Protocol B: The "Scavenger Cocktail" (TFA/DCM)

Best For: Peptides with acid-sensitive side chains (Trp, Met, Cys) or SPPS. Mechanism: TFA is a strong acid that rapidly cleaves Boc.[][2] The high concentration of scavengers traps the t-butyl cations.

Materials

• Acid: Trifluoroacetic Acid (TFA), peptide synthesis grade.

• Solvent: Dichloromethane (DCM).[7]

• Scavengers: Water, TIPS, Thioanisole (depending on sequence).

Step-by-Step Procedure

• Preparation: Prepare a cleavage cocktail: TFA : TIPS : H₂O (95 : 2.5 : 2.5) .

  • Modification: If Methionine is present, add 2% Thioanisole.

• Reaction:

  • Solution Phase: Dissolve substrate in DCM (10 mL/g), then add equal volume of the TFA cocktail.

  • SPPS: Wash resin with DCM, then add neat cocktail.

• Time: Stir for 30–60 minutes.

  • N-Methyl Note: If steric hindrance is suspected (e.g., N-Me-Val, N-Me-Ile), extend time to 90 minutes.

• Workup (Critical Decision):

  • If Dipeptide Ester: Concentrate in vacuo to an oil. Do not wash with base. Use immediately in the next coupling step or precipitate with cold ether (as in Protocol A).

  • If Robust Amino Acid: Concentrate, re-dissolve in DCM, and wash rapidly with cold saturated NaHCO₃ (only if DKP formation is impossible, e.g., single amino acid), then dry over Na₂SO₄.

Protocol C: The "Hard Acid" Method (TMSOTf)

Best For: Sterically hindered substrates where TFA fails, or "difficult sequences" on-resin where aggregation prevents acid penetration. Mechanism: TMSOTf acts as a powerful Lewis acid, silylating the carbamate oxygen and driving fragmentation even in sterically congested environments.

Materials

• Reagent: Trimethylsilyl trifluoromethanesulfonate (TMSOTf).[8]

• Base: 2,6-Lutidine (acts as a buffer/proton sponge).

• Solvent: DCM.

Step-by-Step Procedure

• Setup: Flame-dry glassware; maintain N₂ atmosphere (TMSOTf is moisture sensitive).

• Mixture: Dissolve substrate in DCM. Add 2,6-Lutidine (1.5 equiv) followed by TMSOTf (1.1 equiv) dropwise at 0 °C.

• Reaction: Stir at 0 °C for 15 minutes, then warm to RT for 20 minutes.

• Quench: Add MeOH (excess) to quench the silyl reagents.

• Workup: Concentrate in vacuo. The residue will contain lutidinium salts. Pass through a short silica plug or use ion-exchange resin to purify the N-methyl amine.

Troubleshooting & Decision Matrix

Comparative Data Table

Feature	TFA / DCM	HCl / Dioxane	TMSOTf
Reaction Rate	Fast (30 min)	Moderate (30-60 min)	Very Fast (15-30 min)
Steric Access	Good	Moderate	Excellent (Lewis Acid)
Scavenger Need	High (Essential)	Low (Ether wash removes byproducts)	Low
Product Form	Trifluoroacetate salt (Hygroscopic)	Hydrochloride salt (often Solid)	Silyl/Lutidinium mix
DKP Risk	High (if neutralized)	Low (if kept as solid salt)	Moderate
Toxicity	Corrosive	Corrosive	Moisture Sensitive / Corrosive

Workflow Decision Tree

Figure 2: Decision matrix for selecting the optimal deprotection strategy based on substrate complexity and risk factors.

References

• Han, G., Tamaki, M., & Hruby, V. J. (2001). Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 M).[4] Journal of Peptide Research, 58(4), 338–341.[4][9] Link

• Gilon, C., et al. (2003). Backbone cyclization of peptides and proteins. Biopolymers, 71(5), 534-551. (Discusses DKP risks in N-alkylated peptides). Link

• Lundt, B. F., et al. (1978). Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. International Journal of Peptide and Protein Research, 12(5), 258–268.[2] Link

• Sakakibara, S., et al. (1995). Use of TMSOTf for peptide deprotection. Peptide Chemistry, 33, 123-126.

Sources

• 2. researchgate.net [researchgate.net]
• 3. 2,5-Diketopiperazine - Wikipedia [en.wikipedia.org]
• 4. experts.arizona.edu [experts.arizona.edu]
• 5. CN113056475A - Deprotection method for peptide compound or amide compound and resin removal method in solid phase reaction and method for producing peptide compound - Google Patents [patents.google.com]
• 6. total-synthesis.com [total-synthesis.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Trimethylsilyl trifluoromethanesulfonate (TMSOTf) assisted facile deprotection of N,O-acetonides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane (4 m) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Robust Analytical HPLC Method for Purity Determination of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine

Abstract

This application note presents a detailed, robust, and validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis and purity determination of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine. This non-canonical amino acid is a critical building block in modern peptide synthesis and drug development. The method utilizes a standard C18 stationary phase with a gradient mobile phase of acetonitrile and water containing trifluoroacetic acid, coupled with UV detection. The protocol is designed for researchers, quality control analysts, and drug development professionals requiring a reliable method to assess the purity and stability of this key synthetic intermediate.

Introduction and Scientific Rationale

N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine is a sterically hindered, N-protected, and N-methylated amino acid derivative. The N-methylation is a common strategy in medicinal chemistry to enhance metabolic stability and membrane permeability of peptides, while the biphenyl side chain introduces significant hydrophobicity and potential for π-π stacking interactions. The tert-butoxycarbonyl (Boc) protecting group facilitates its use in solid-phase peptide synthesis.[1] Given its role as a high-value starting material, a precise and reliable analytical method is essential to ensure its identity, purity, and quality prior to its incorporation into complex pharmaceutical agents.

The inherent physicochemical properties of the analyte—namely its significant non-polar character conferred by the biphenyl and Boc groups—make Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) the ideal analytical technique.[2] In RP-HPLC, a non-polar stationary phase is paired with a polar mobile phase.[3][4] Hydrophobic molecules, such as the target analyte, interact strongly with the stationary phase, leading to retention, while more polar impurities will elute earlier.[2][5] This application note details a method optimized for high resolution, sharp peak symmetry, and reproducible retention.

Experimental Design and Protocol

Principle of Separation

The separation is based on the principle of reversed-phase chromatography. The analyte is dissolved in a suitable solvent and injected into a polar mobile phase stream. As the sample travels through the column packed with a non-polar C18 stationary phase, the hydrophobic N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine partitions between the mobile and stationary phases. Its strong hydrophobic character results in a significant interaction with the C18 alkyl chains, leading to its retention.[2][6] A gradient elution, where the percentage of the organic solvent (acetonitrile) is increased over time, is employed to decrease the mobile phase polarity, thereby weakening the analyte-stationary phase interaction and causing it to elute from the column as a sharp, well-defined peak. The addition of trifluoroacetic acid (TFA) to the mobile phase serves to suppress the ionization of the analyte's free carboxylic acid group, which is crucial for achieving symmetrical peak shapes and consistent retention times.[7]

Materials and Instrumentation

Category	Item	Specifications
Instrumentation	HPLC System	Quaternary or Binary Pump, Autosampler, Column Thermostat, UV/PDA Detector
Analytical Column	C18 Reversed-Phase Column
Reagents	Acetonitrile (ACN)	HPLC Grade or higher
Water	HPLC Grade, Deionized (DI) or Milli-Q
Trifluoroacetic Acid (TFA)	HPLC Grade, >99% purity
Consumables	Sample Vials	2 mL amber glass vials with PTFE septa
Syringe Filters	0.22 µm or 0.45 µm PTFE for organic solvents
Analyte	Standard	N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine, >98% purity

Detailed Step-by-Step Protocol

1. Mobile Phase Preparation:

• Mobile Phase A (Aqueous): In a 1 L volumetric flask, add approximately 900 mL of HPLC-grade water. Carefully add 1.0 mL of TFA. Bring to volume with water and mix thoroughly. This creates a 0.1% (v/v) TFA in water solution.

• Mobile Phase B (Organic): In a 1 L volumetric flask, add approximately 900 mL of HPLC-grade acetonitrile. Carefully add 1.0 mL of TFA. Bring to volume with acetonitrile and mix thoroughly. This creates a 0.1% (v/v) TFA in acetonitrile solution.

• Degas both mobile phases for 15-20 minutes using an ultrasonic bath or an inline degasser to prevent bubble formation in the HPLC system.

2. Standard Solution Preparation (Example Concentration: 0.5 mg/mL):

• Accurately weigh approximately 10 mg of the N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine reference standard into a 20 mL volumetric flask.

• Add approximately 15 mL of acetonitrile (Mobile Phase B can also be used) and sonicate for 5 minutes or until fully dissolved.

• Allow the solution to return to room temperature, then dilute to the mark with the same solvent.

• Filter the solution through a 0.22 µm PTFE syringe filter into an HPLC vial.

3. Sample Solution Preparation:

• Prepare the sample solution using the same procedure and concentration as the standard solution to ensure accurate purity calculations.

4. HPLC System Setup and Operation:

• Install the C18 column and set the column oven temperature to 30°C.

• Purge the pump lines with the respective mobile phases.

• Equilibrate the column with the initial mobile phase conditions (e.g., 60% B) for at least 20-30 minutes or until a stable baseline is achieved.

• Set up the instrument method with the parameters outlined in Table 1.

• Create a sequence including blank injections (diluent), standard injections for system suitability, and sample injections.

• Inject 10 µL of each solution and begin the analysis.

HPLC Operating Conditions

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% TFA in Water
Mobile Phase B	0.1% TFA in Acetonitrile
Gradient Program	Time (min)
0.0
20.0
25.0
25.1
30.0
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 254 nm (primary), PDA scan 200-400 nm (optional)
Injection Volume	10 µL
Diluent	Acetonitrile

Workflow Visualization

Caption: Analytical workflow from preparation to reporting.

Expected Results and System Suitability

Under the prescribed conditions, a single, sharp, and symmetrical peak for N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine is expected. Any impurities present in the sample should be well-resolved from the main analyte peak.

Table 2: Typical System Suitability Parameters

Parameter	Acceptance Criteria	Rationale
Retention Time (RT)	Approx. 12-15 min (RSD < 2%)	Ensures system precision and analyte identification.
Tailing Factor (Tf)	0.9 – 1.5	Measures peak symmetry; values outside this range may indicate column issues or undesirable secondary interactions.
Theoretical Plates (N)	> 5000	Indicates column efficiency and separation power.

Purity is typically calculated using the area percent method, assuming all components have a similar response factor at the detection wavelength of 254 nm, where the biphenyl chromophore dominates absorption.

Advanced Topic: Chiral Purity Analysis

The method described in this note is an achiral method designed for determining overall purity. It will not separate the D-enantiomer from its L-enantiomer. To assess enantiomeric purity, a specialized chiral stationary phase (CSP) is required.[8]

• Rationale: Enantiomers have identical physical properties in a non-chiral environment and thus will co-elute on a standard C18 column. A CSP creates a chiral environment within the column, allowing for differential interaction with the two enantiomers, leading to their separation.[9]

• Recommended Approach: Polysaccharide-based (e.g., cellulose or amylose derivatives) or macrocyclic glycopeptide-based CSPs are often effective for separating N-protected amino acids.[8][9] Method development would involve screening various CSPs and mobile phase systems (e.g., normal phase, polar organic, or reversed-phase) to achieve baseline resolution.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Broad or Tailing Peaks	1. Column degradation/contamination. 2. Mobile phase pH is too high. 3. Extracolumn dead volume.	1. Flush column with strong solvent or replace if necessary. 2. Ensure TFA is present and correctly prepared. 3. Check and tighten all fittings; use minimal tubing length.
Inconsistent Retention Times	1. Inadequate system equilibration. 2. Pump malfunction or leak. 3. Mobile phase composition drift.	1. Increase equilibration time between runs. 2. Check pump pressure for fluctuations; perform leak test. 3. Prepare fresh mobile phase daily; keep bottles capped.
Ghost Peaks	1. Contamination in diluent or mobile phase. 2. Carryover from previous injection.	1. Use high-purity solvents; run a blank gradient. 2. Implement a robust needle wash program in the autosampler method.

Conclusion

This application note provides a comprehensive and scientifically grounded RP-HPLC method for the quality control of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine. The protocol is straightforward, utilizing common HPLC instrumentation and reagents, and delivers high-resolution separation with excellent peak shape. By following this detailed guide, researchers and analysts can confidently assess the purity of this important synthetic building block, ensuring the quality and integrity of their downstream applications in pharmaceutical development.

References

• SCION Instruments. (2025, April 1). HPLC Column Selection Guide. Available at: [Link]

• Pesek, J. J., Matyska, M. T. (n.d.). How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase. LCGC International. Available at: [Link]

• Choudhary, A. (2020, February 9). Different Types of HPLC Columns Used in Analysis. Pharmaguideline. Available at: [Link]

• Kopera, K. (2025, April 4). Reverse Phase vs Normal Phase HPLC: How to Choose the Right Tool. Technology Networks. Available at: [Link]

• Torontech. (2025, July 30). 5 Main Types of HPLC Columns Explained. Available at: [Link]

• Wikipedia. (n.d.). Reversed-phase chromatography. Available at: [Link]

• Chrom Tech, Inc. (2025, October 20). Reverse Phase Chromatography Techniques. Available at: [Link]

• Welch Materials, Inc. (2025, November 5). HPLC Column Selection: Core to Method Development (Part II). Available at: [Link]

• Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. Available at: [Link]

• Phenomenex. (n.d.). Choosing the Right HPLC Column: A Complete Guide. Available at: [Link]

• Moravek. (2024, October 22). Exploring the Different Mobile Phases in HPLC. Available at: [Link]

• Vaskrsija, J., Acimovic, J., & Mandic, L. (2006). HPLC Determination of Enantiomeric Purity of Protected Amino Acid Derivatives Used in Peptide Synthesis. Journal of Liquid Chromatography & Related Technologies, 29(15), 2249-2258. Available at: [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. Available at: [Link]

• Chemistry LibreTexts. (2019, June 5). 12.5: High-Performance Liquid Chromatography. Available at: [Link]

• Shinde, V. (2025, February 2). Exploring the Different Mobile Phases in HPLC. Veeprho. Available at: [Link]

• Rao, B. M., et al. (2010). Determination of amino acid without derivatization by using HPLC - HILIC column. Journal of Chemical and Pharmaceutical Research, 2(2), 372-380. Available at: [Link]

• Re, F., et al. (2012). Validation of a Reversed-Phase HPLC Method for Quantitative Amino Acid Analysis. Journal of Biomolecular Techniques, 23(3), 104-109. Available at: [Link]

• Kumar, V., et al. (2017). analysis of amino acids by high performance liquid chromatography. International Journal of Pharmaceutical Sciences Review and Research, 43(2), 1-6. Available at: [Link]

• Spectroscopy Online. (2023, October 9). New HPLC-UV Method Detects Amino Acids in Foods with High Precision. Available at: [Link]

• Organic Syntheses. (2017). Synthesis of N-Boc-N-Hydroxymethyl-L-phenylalaninal. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). N-Boc-N-methyl-D-phenylalanine. PubChem Compound Database. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Boc-D-4,4'-biphenylalanine. PubChem Compound Database. Available at: [Link]

• Shimadzu Scientific Korea. (n.d.). Analytical Methods for Amino Acids. Available at: [Link]

• LCGC International. (n.d.). Improved Chiral Separations for Enantiopure D- and L-Amino Acids. Available at: [Link]

• SIELC Technologies. (2018, February 16). Separation of D-Alanine on Newcrom R1 HPLC column. Available at: [Link]

• Zacharis, C. K., et al. (2011). UV-VIS detection of amino acids in liquid chromatography: online post-column solid-state derivatization with Cu(II) ions. Talanta, 86, 332-337. Available at: [Link]

• Liu, A., et al. (2024). Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine. American Journal of Analytical Chemistry, 15, 1-13. Available at: [Link]

• Zhang, T., et al. (2014). Chiral ligand-exchange high-performance liquid chromatography with copper (II)-L-phenylalanine complexes for separation of 3,4-dimethoxy-α-methylphenylalanine racemes. Journal of Chromatographic Science, 52(9), 1044-1050. Available at: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. chromtech.com [chromtech.com]
• 3. Reversed-phase chromatography - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. moravek.com [moravek.com]
• 6. torontech.com [torontech.com]
• 7. veeprho.com [veeprho.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine [scirp.org]

NMR spectroscopy techniques for N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine characterization

Abstract

This Application Note provides a definitive protocol for the structural characterization of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine (hereafter Compound A ). Due to the steric bulk of the N-methyl and N-Boc groups, this molecule exhibits restricted rotation around the tertiary carbamate bond, leading to distinct cis and trans rotamers in solution at room temperature. This phenomenon frequently results in split signals and line broadening that can be mistaken for impurities. This guide outlines a self-validating workflow using Variable Temperature (VT) NMR and 2D correlation spectroscopy to unambiguously assign structure and assess purity.

Introduction & Structural Challenges

Compound A is a non-canonical amino acid derivative often used as a pharmacophore in peptidomimetics to induce specific conformational constraints.

• Core Scaffold: D-Alanine backbone.[1]

• Side Chain: 3-(biphenyl-4-yl) group (highly lipophilic, aromatic complexity).

• N-Terminus: N-tert-butoxycarbonyl (Boc) and N-methyl protection.

The Analytical Challenge: Rotamerism Unlike simple amides, N-Boc-N-methyl amino acids exist as a slowly interconverting mixture of E (trans) and Z (cis) rotamers (relative to the carbamate C-N bond). In standard solvents like CDCl₃ at 298 K, the exchange rate (

) is slow on the NMR timescale, causing:

• Signal Doubling: Two sets of resonances for the N-Me, Boc t-Bu, and

  -CH protons.

• Peak Broadening: Intermediate exchange broadening if

  .

Scientific Integrity Check: A standard 1H NMR spectrum showing "impurities" (e.g., a small singlet near the N-Me peak) must be validated via VT-NMR to confirm these are rotamers and not synthetic byproducts.

Experimental Workflow

The following diagram illustrates the decision matrix for characterizing Compound A .

Figure 1: Characterization workflow. VT-NMR is the critical control point for differentiating rotamers from impurities.

Detailed Protocols

Protocol A: Sample Preparation

• Mass: 10–15 mg (for high S/N in 13C).

• Solvent:

  • Primary:DMSO-d6 (Preferred for VT-NMR up to 373 K; promotes H-bonding).

  • Secondary:CDCl₃ (Good for solubility, but rotamers are often more distinct/complex).

• Tube: 5 mm high-precision NMR tube (Wilmad 528-PP or equivalent).

• Volume: 600 µL (4.5 cm height). Note: Ensure uniform shimming height.

Protocol B: 1D 1H NMR Acquisition (Quantitative)

To ensure accurate integration of rotamer ratios:

• Pulse Sequence: zg30 (30° pulse) or zg (90° pulse with long d1).

• Relaxation Delay (d1): Set to 5–10 seconds . Reasoning: The N-methyl and t-Bu protons have long T1 relaxation times. Insufficient d1 leads to underestimation of integrals.

• Scans (ns): 16–32.

• Temperature: 298 K (25°C).

Protocol C: Variable Temperature (VT) NMR (The "Coalescence" Experiment)

This is the gold standard for validating this molecule.

• Initial Scan: Acquire spectrum at 298 K in DMSO-d6.

• Stepwise Heating: Increase temperature in 20 K increments (320 K, 340 K, 360 K).

  • Safety: Do not exceed the boiling point of the solvent or degradation temp of the sample. DMSO-d6 is safe up to ~380 K.

• Observation:

  • As T increases, rotamer peaks will broaden and move toward each other (coalescence).

  • Above coalescence (typically >350 K for carbamates), peaks sharpen into a single average set.

• Cooling: Return to 298 K to verify sample stability (spectrum should match the initial scan).

Data Analysis & Interpretation

Expected Chemical Shifts (DMSO-d6, 298 K)

Note: Values are approximate and depend on concentration/temperature. "Major" and "Minor" refer to rotamer populations (typically 2:1 to 4:1).

Moiety	Proton Type	Major Rotamer (δ ppm)	Minor Rotamer (δ ppm)	Multiplicity	Notes
Boc	(CH₃)₃-C-	1.30 – 1.40	1.15 – 1.25	Singlet	Intense signal, often split.
N-Me	N-CH₃	2.70 – 2.85	2.60 – 2.70	Singlet	Distinct diagnostic pair.
-CH₂	-CH₂-Ar	2.90 – 3.20	2.90 – 3.20	Multiplet	Often overlapped.[2]
-CH	N-CH-CO	4.60 – 4.90	4.40 – 4.60	dd / m	Shifted by carbamate anisotropy.
Biphenyl	Aromatic	7.30 – 7.70	7.30 – 7.70	Multiplet	Complex higher-order coupling.
Acid	-COOH	12.0 – 13.0	12.0 – 13.0	Broad s	Exchangeable (may be invisible).

13C NMR Assignments

• Carbonyls: Two distinct peaks for the carbamate (~154-156 ppm) and acid (~172-174 ppm).

• Aromatic Region: The biphenyl group introduces complexity. Look for the quaternary carbon connecting the two phenyl rings (~139-141 ppm).

Advanced Validation: 2D NMR

If VT-NMR is unavailable or inconclusive, use 2D EXSY (Exchange Spectroscopy) or ROESY .

• Experiment: 2D NOESY/EXSY (mixing time ~300-500 ms).

• Logic: If Peak A (Major N-Me) and Peak B (Minor N-Me) are rotamers exchanging chemically, you will see cross-peaks between them having the same phase as the diagonal (in EXSY).

• Result: This proves A and B are the same chemical entity in different conformations, not two different impurities.

References

• Boc-N-methyl amino acid Rotamerism

  • Title: "Conformational analysis of N-methyl
  • Source:Journal of the American Chemical Society.

  • URL:[Link]

• VT-NMR Protocols

  • Title: "Variable Temper
  • Source:Oxford Instruments Applic

  • URL:[Link]

• Peptide Characterization Standards

  • Title: "NMR Characteriz
  • Source:National Institutes of Health (NIH) / PubChem.

  • URL:[Link]

• Solvent Effects on Rotamers

  • Title: "Solvent Dependence of the Rot
  • Source:Journal of Organic Chemistry.

  • URL:[Link]

Disclaimer: This protocol is intended for research use. Always consult Safety Data Sheets (SDS) for N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine and deuterated solvents before handling.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. asianpubs.org [asianpubs.org]

Application Notes &amp; Protocols: Strategic Incorporation of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine into Bioactive Peptides

Abstract

The design of peptide-based therapeutics often requires the introduction of non-proteinogenic amino acids to enhance pharmacokinetic profiles. N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine is a unique building block that combines three powerful modifications: N-methylation for enzymatic stability and conformational control, a D-stereocenter to further resist proteolysis, and a bulky biphenyl side chain to modulate receptor interactions and hydrophobicity. However, the combination of N-terminal methylation and a sterically demanding side chain presents significant challenges during solid-phase peptide synthesis (SPPS). This guide provides a comprehensive overview of the rationale for using this amino acid, detailed protocols for its efficient incorporation, and troubleshooting strategies to overcome common synthetic hurdles, aimed at researchers in peptide chemistry and drug development.

Introduction: Rationale and Strategic Advantages

The modification of native peptide sequences is a cornerstone of modern medicinal chemistry, aiming to overcome limitations such as poor metabolic stability and low oral bioavailability.[1] The incorporation of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine offers a multi-faceted approach to enhancing the drug-like properties of a peptide.

• N-Methylation: The substitution of the amide proton with a methyl group is a critical modification that imparts several benefits.[2] It sterically shields the adjacent peptide bond from proteolytic enzymes, significantly increasing the peptide's metabolic half-life.[3][4] Furthermore, it removes a hydrogen bond donor and restricts the conformational freedom of the peptide backbone, which can lock the peptide into a bioactive conformation, potentially improving target affinity and specificity.[3][5][6]

• Biphenyl Side Chain: The large, hydrophobic biphenylalanine moiety can engage in favorable interactions with biological targets, such as pi-stacking or hydrophobic contacts, potentially increasing binding affinity.[7] Its inclusion significantly increases the lipophilicity of the peptide, which can aid in membrane permeability.

• D-Configuration: The use of a D-amino acid in place of a natural L-amino acid is a classic strategy to enhance resistance to degradation by proteases, which are stereospecific for L-amino acids.[8]

The synergistic effect of these features makes this residue a powerful tool for transforming potent but unstable peptides into viable therapeutic candidates. The primary challenge lies in its synthesis, as the N-methyl group renders the terminal amine a weaker nucleophile and, combined with the bulky side chain, creates significant steric hindrance.[9][10]

Table 1: Physicochemical Impact of Structural Modifications

Modification	Effect on Peptide Properties	Rationale for Use in Drug Design
N-Methylation	Restricts backbone conformation; Removes H-bond donor; Increases steric bulk around the amide bond.	Enhance metabolic stability, improve membrane permeability, lock-in bioactive conformation, increase oral bioavailability.[1][3][11]
Biphenyl Side Chain	Increases hydrophobicity and lipophilicity; Provides a large surface area for potential receptor interactions.	Improve target binding affinity through hydrophobic or aromatic interactions; Modulate solubility and aggregation propensity.[7]
D-Stereocenter	Alters backbone stereochemistry.	Increase resistance to enzymatic degradation by proteases.[8]

Pre-Synthesis Considerations: Building Block and Strategy

The protocol assumes the use of the modern Fmoc/tBu (9-fluorenylmethyloxycarbonyl/tert-butyl) strategy for SPPS, which is favored for its mild deprotection conditions.[12] The user-specified N-Boc protecting group is characteristic of the older Boc/Bzl strategy. For use in Fmoc synthesis, the building block must be Fmoc-N-methyl-3-(biphenyl-4-yl)-D-alanine . This highly specialized derivative may require custom synthesis. The synthesis of N-methylated amino acids compatible with Fmoc-SPPS is well-documented and typically involves protection of the parent amino acid followed by methylation.[13]

Core Protocol: Incorporation via Fmoc/tBu Solid-Phase Peptide Synthesis

Incorporating this sterically hindered residue requires optimized conditions that deviate significantly from standard SPPS protocols. The following sections detail the critical steps.

General SPPS Workflow Overview

The overall process of adding an amino acid in SPPS involves repeated cycles of deprotection and coupling. The diagram below outlines the fundamental steps, highlighting the areas requiring special attention for our target residue.

Caption: General SPPS cycle highlighting critical coupling and monitoring steps.

Step-by-Step Protocol for Coupling

This protocol details the crucial coupling step (Step 4 in the diagram above).

Reagents & Materials:

• Fmoc-N-methyl-3-(biphenyl-4-yl)-D-alanine

• Peptide synthesis grade N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP)

• Coupling Reagent (e.g., HATU, HCTU, or COMU)

• Base: N,N-Diisopropylethylamine (DIEA)

• Resin-bound peptide with a free N-terminal amine

• Bromophenol Blue (BPB) monitoring solution (250 mg in 50 mL DMF)[9]

Procedure:

• Resin Preparation: Ensure the resin is well-swollen in NMP for at least 30 minutes. NMP is often superior to DMF for difficult sequences due to its enhanced solvating properties, which can reduce peptide aggregation.[14]

• Prepare Coupling Solution: In a separate vessel, dissolve 4 equivalents of Fmoc-N-methyl-3-(biphenyl-4-yl)-D-alanine and 3.9 equivalents of the coupling reagent (e.g., HATU) in NMP.

• Activation: Add 8 equivalents of DIEA to the coupling solution. Allow the mixture to pre-activate for 2-5 minutes at room temperature.[9]

• Coupling Reaction: Add the activated amino acid solution to the vessel containing the washed, deprotected peptide-resin.

• Reaction Time & Conditions: Agitate the reaction mixture for a minimum of 2 hours at room temperature. For extremely difficult couplings, extend the reaction time up to 12 hours or perform the reaction at a moderately elevated temperature (e.g., 35-40°C), though this should be done cautiously to avoid racemization.[14] Microwave-assisted SPPS is a highly effective alternative for driving the reaction to completion in a much shorter timeframe.[10]

• Monitoring Coupling Completion:

  • Take a small sample of the resin beads and wash them thoroughly with methanol.

  • Add a few drops of the Bromophenol Blue (BPB) test solution.[9]

  • Interpretation:

    • Yellow/Orange Beads: Coupling is complete. The acidic test solution protonates the unreacted (basic) amines, but since there are none, the solution remains acidic (yellow).

    • Blue/Green Beads: Coupling is incomplete. The presence of unreacted free amines on the resin makes the local environment basic, turning the indicator blue.[9]

• Recoupling (If Necessary): If the BPB test is positive (blue), filter the resin, wash with NMP, and repeat the coupling procedure (Steps 2-6) with a fresh solution. This is known as "double coupling".

Coupling the Next Amino Acid onto the N-Methylated Residue

Coupling onto the N-methylated amine is often the most challenging step due to severe steric hindrance.[9][15] Standard protocols are likely to fail.

Optimized Strategy:

• Reagent Choice: Use the most powerful coupling reagents available, such as (7-Azabenzotriazol-1-yloxy)tris(pyrrolidino)phosphonium hexafluorophosphate (PyAOP) or a combination of PyBOP/HOAt, which are known to be effective for these difficult couplings.[15]

• Extended Conditions: Employ extended coupling times (4-24 hours) and consider microwave assistance.[10]

• Acid Fluorides: For the most extreme cases, the incoming Fmoc-amino acid can be converted to its highly reactive acyl fluoride, though this requires specialized procedures.[14]

Troubleshooting and Data Interpretation

Overcoming Failed Couplings

Low coupling efficiency is the most common problem. The workflow below provides a systematic approach to troubleshooting.

Caption: Troubleshooting workflow for incomplete coupling reactions.

Table 2: Comparison of Recommended Coupling Reagents

Reagent	Class	Relative Reactivity	Key Advantages & Use Cases
HBTU/HCTU	Aminium Salt	Moderate-High	Effective for many standard couplings, but can be insufficient for N-methylated residues.[9][16]
HATU/PyAOP	Aminium/Phosphonium Salt	Very High	Generates highly reactive OAt esters; HOAt provides anchimeric assistance. Highly recommended for sterically hindered couplings.[15][16][17]
PyBOP	Phosphonium Salt	High	Does not cause guanidinylation side reactions. Often used with HOAt for difficult couplings.[16][17]
COMU	Aminium Salt	Very High	Oxyma-based reagent, making it a safer, non-explosive alternative to HOBt/HOAt-based reagents with comparable or superior reactivity to HATU.[17][18]

Analytical Characterization: Interpreting HPLC Data

Upon cleavage from the resin and purification, the peptide should be analyzed by HPLC and mass spectrometry.[19][20]

• Mass Spectrometry (MS): This is essential to confirm that the final peptide has the correct molecular weight, verifying the successful incorporation of the modified residue.[21]

• High-Performance Liquid Chromatography (HPLC): Peptides containing N-methylated amino acids often exhibit broad or multiple peaks on the HPLC chromatogram. This is not necessarily a sign of impurity. It is typically due to the slow interconversion between the cis and trans conformers of the tertiary amide bond, which can be resolved on the HPLC timescale.[15] Running the analysis at an elevated temperature (e.g., 40-60°C) can sometimes coalesce these peaks into a single, sharper peak.

Conclusion

The incorporation of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine is a high-impact strategy for enhancing the therapeutic potential of bioactive peptides. While its synthesis is challenging due to severe steric hindrance, success can be reliably achieved by moving beyond standard SPPS protocols. The keys to efficient incorporation are the use of powerful, modern coupling reagents like HATU or COMU, the selection of optimal solvents like NMP, the application of extended reaction times or microwave energy, and the use of appropriate monitoring techniques such as the bromophenol blue test. By implementing these advanced protocols, researchers can effectively harness the benefits of this unique building block to develop next-generation peptide therapeutics.

References

• aapptec. (n.d.). Solid Phase Peptide Synthesis With N-Methyl Amino Acids. Technical Support Information Bulletin 1177.
• LifeTein. (2025, September 25). Should My Peptide Be Methylated?.
• Reuther, C., & Kiren, K. (2018). Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings. In Methods in Molecular Biology. Springer Nature Experiments.
• Sagan, S., Karoyan, P., Lequin, O., Chassaing, G., & Lavielle, S. (2004). N- and Cα-Methylation in Biologically Active Peptides: Synthesis, Structural and Functional Aspects. Current Medicinal Chemistry, 11(21), 2799-2822. Bentham Science Publishers.
• BenchChem. (2025). Application Notes: Incorporation of N-Methyl-L-alanine into Peptide Chains.
• BenchChem. (2025). Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids.
• Sigma-Aldrich. (n.d.). Peptide Coupling Reagents Guide.
• Siano, A. S., & Vizioli, N. M. (2025). N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability. Methods in Enzymology, 723, 253-276. PubMed.
• Chatterjee, J., Gilon, C., Hoffman, A., & Kessler, H. (2008). N-Methylation of Peptides: A New Perspective in Medicinal Chemistry. Accounts of Chemical Research, 41(10), 1331-1342. ACS Publications.
• BenchChem. (2025, December). N-Methylation: A Key Strategy to Enhance Peptide Bioactivity and Druggability.
• Teixidó, M., Albericio, F., & Giralt, E. (2005). Solid-phase synthesis and characterization of N-methyl-rich peptides. Journal of Peptide Research, 65(2), 153-166. PubMed.
• Biron, E., & Kessler, H. (2005). Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis. The Journal of Organic Chemistry, 70(13), 5183–5189. ACS Publications.
• Kumar, V., et al. (2014). Discovery of Short Peptides Exhibiting High Potency against Cryptococcus neoformans. Journal of Medicinal Chemistry, 57(3), 756-770. ACS Publications.
• Luxembourg Bio Technologies. (n.d.). Coupling Reagents.
• CEM Corporation. (n.d.). Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids.
• Ronga, L., et al. (2008). Biological Active Analogues of the Opioid Peptide Biphalin: Mixed α/β3-Peptides. ACS Medicinal Chemistry Letters, 1(1), 124-128. NIH.
• Aapptec. (n.d.). Coupling Reagents.
• Biovera Research. (2025, November 18). Solid-Phase Peptide Synthesis Methods: Complete Guide.
• MilliporeSigma. (n.d.). Overcoming Aggregation in Solid-phase Peptide Synthesis.
• Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• BioPharmaSpec. (n.d.). Effective Structural Characterization Strategies for Peptides.
• BioPharmaSpec. (2025, May 28). Modern Peptide Drug Analysis: Mass Spec, HOS, and More.
• ResolveMass Laboratories Inc. (2025, July 22). Peptide Characterization Techniques and Applications.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. lifetein.com [lifetein.com]
• 4. N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benthamdirect.com [benthamdirect.com]
• 6. CIPSM - N-Methylation of Peptides: A New Perspective in Medicinal Chemistry [cipsm.de]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Biological Active Analogues of the Opioid Peptide Biphalin: Mixed α/β3-Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. peptide.com [peptide.com]
• 10. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 11. Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings | Springer Nature Experiments [experiments.springernature.com]
• 12. biovera.com.au [biovera.com.au]
• 13. pubs.acs.org [pubs.acs.org]
• 14. benchchem.com [benchchem.com]
• 15. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 17. bachem.com [bachem.com]
• 18. luxembourg-bio.com [luxembourg-bio.com]
• 19. biopharmaspec.com [biopharmaspec.com]
• 20. resolvemass.ca [resolvemass.ca]
• 21. biopharmaspec.com [biopharmaspec.com]

purchasing N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine for research

An In-Depth Guide to the Procurement and Application of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine for Advanced Research

Executive Summary

N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine is a highly specialized, non-proteinogenic amino acid derivative designed for specific applications in medicinal chemistry and drug development. Its unique architecture, combining four critical structural motifs—a tert-butyloxycarbonyl (Boc) protecting group, an N-methylated backbone, a D-chiral center, and a bulky biphenyl side chain—makes it a valuable building block for synthesizing complex peptides with enhanced therapeutic properties. This guide provides researchers, scientists, and drug development professionals with a comprehensive overview of its procurement, handling, and application, with a focus on the underlying scientific principles that drive its utility.

Section 1: Physicochemical Profile and Characterization

The precise empirical data for N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine is not widely published, as it is primarily a custom-synthesized reagent. However, we can extrapolate its properties from its constituent parts and closely related analogs, such as N-Boc-3-(4-biphenylyl)-D-alanine[1][2] and other N-methylated amino acids[3].

Table 1: Predicted Physicochemical Properties

Property	Predicted Value / Characteristic	Rationale and Significance
Molecular Formula	C₂₁H₂₅NO₄	Derived by adding a methyl group (CH₂) to the formula of N-Boc-3-(4-biphenylyl)-D-alanine (C₂₀H₂₃NO₄)[1][2].
Molecular Weight	~355.43 g/mol	Calculated from the predicted molecular formula. Accurate mass is crucial for high-resolution mass spectrometry.
Appearance	White to off-white solid	Typical appearance for protected amino acids[1][4].
Solubility	Soluble in organic solvents (DMSO, DMF, DCM, Ethyl Acetate); Insoluble in water.	The Boc group and biphenyl side chain confer high hydrophobicity. DMSO is a common solvent for creating stock solutions[5].
Storage	Store at -20°C, keep dry and under inert gas.[6]	Protects the acid-labile Boc group from degradation and prevents hydrolysis. Long-term stability is critical for research reproducibility.

Analytical Characterization: Verification of identity and purity is paramount. Standard characterization methods include:

• ¹H and ¹³C NMR: To confirm the chemical structure, including the presence of the N-methyl singlet and the characteristic aromatic signals of the biphenyl group.[3]

• Mass Spectrometry (MS): To verify the molecular weight.[3]

• High-Performance Liquid Chromatography (HPLC): To determine purity, often exceeding 95% for research-grade materials.

Section 2: Sourcing and Procurement Strategy

This compound is not a typical off-the-shelf product. Its procurement requires a strategic approach focused on custom synthesis.

Procurement Workflow: The process involves identifying specialized chemical suppliers who offer custom synthesis of complex amino acids.

Caption: A single coupling cycle in Boc-based solid-phase peptide synthesis.

Step-by-Step Methodology:

• Resin Preparation: Swell the peptide-resin in DMF for 30 minutes in a reaction vessel.

• Boc Deprotection: Drain the DMF. Add the deprotection solution (50% TFA in DCM) and agitate for 30 minutes. This cleaves the Boc group from the N-terminal amino acid, exposing a free amine. Drain the solution.

• Washing: Wash the resin thoroughly with DMF (3 times) and then DCM (3 times) to remove residual TFA and byproducts.

• Coupling:

  • In a separate vial, pre-activate the N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine (3 equivalents relative to resin loading) with HBTU (2.9 eq.) and DIPEA (6 eq.) in DMF for 5-10 minutes. The solution may change color, indicating activation.

  • Add the activated amino acid solution to the resin. Agitate at room temperature for 2-4 hours. The N-methyl group can cause steric hindrance, sometimes requiring longer coupling times or more potent coupling reagents like HATU.

• Post-Coupling Wash: Drain the coupling solution and wash the resin thoroughly with DMF (3 times) and DCM (3 times) to remove unreacted reagents.

• Confirmation (Optional): Perform a Kaiser test to confirm the absence of free primary amines. Note: This test will be negative for secondary amines like proline or any N-methylated amino acid once coupled.

• Continuation: The resin is now ready for the next deprotection and coupling cycle.

Section 5: Safety and Hazard Information

While a specific Safety Data Sheet (SDS) for this exact compound must be obtained from the supplier, the hazard profile can be estimated from related Boc-protected amino acids.

[7][8][9]Table 2: Potential Hazard Profile (For Guidance Only)

Hazard Category	GHS Classification	Precautionary Statements
Acute Toxicity	H302: Harmful if swallowed.	[7][9] P264: Wash skin thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
Skin Irritation	H315: Causes skin irritation.	[7][8][9] P280: Wear protective gloves. P302+P352: IF ON SKIN: Wash with plenty of soap and water.
Eye Irritation	H319: Causes serious eye irritation.	[7][8][9] P280: Wear eye protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Respiratory	H335: May cause respiratory irritation.	[8][9] P261: Avoid breathing dust. P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

Disclaimer: This information is for guidance and is based on similar compounds. The user must consult the official, supplier-provided SDS for authoritative safety information before handling this chemical.

References

• Safety Data Sheet - N-Boc-4-methyl-D-phenylalanine. AAPPTec. [Link]

• N-Boc-N-methyl-3-tert-butyl-D-alanine. Cusabio. [Link]

• Boc-D-4,4'-biphenylalanine. PubChem, National Center for Biotechnology Information. [Link]

• Boc-D-alanine. PubChem, National Center for Biotechnology Information. [Link]

• Synthesis of N-BOC-N-methyl-d,l-phenylalanine. PrepChem.com. [Link]

• Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. Journal of the Chinese Chemical Society. [Link]

• Synthesis of N-Boc-N-Hydroxymethyl-L-phenylalaninal and Methyl trans-Oxazolidine-5-carboxylate, Chiral Synthons for threo-β-Amino-α-hydroxy Acids. Organic Syntheses. [Link]

• High yield synthesis of heterocyclic β-substituted alanine derivatives. ResearchGate. [Link]

• Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Molecules. [Link]

Sources

• 1. N-Boc-3-(4-biphenylyl)-D-alanine, 95%, Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]
• 2. Boc-D-4,4'-biphenylalanine | C20H23NO4 | CID 7019133 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. asianpubs.org [asianpubs.org]
• 4. N-Boc-N-Methyl-D-Alanine | CymitQuimica [cymitquimica.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. cusabio.com [cusabio.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine

Welcome to the technical support guide for the synthesis of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine. This resource is designed for researchers, medicinal chemists, and process development scientists who are working with this sterically demanding, non-proteinogenic amino acid. My goal is to provide you with not just protocols, but the underlying chemical logic to empower you to troubleshoot and optimize this challenging synthesis. We will explore common pitfalls, from incomplete reactions to purification headaches, and provide actionable, field-proven solutions.

Part 1: Foundational Knowledge & Frequently Asked Questions (FAQs)

This section addresses common preliminary questions regarding the synthesis strategy for N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine.

Q1: What is the most reliable synthetic strategy for this molecule?

There are two primary synthetic routes, each with distinct advantages and disadvantages. The choice depends on the scale of your reaction and the purity requirements.

• Route A: Methylation First, then Boc Protection. This is often the most common approach. You begin with 3-(biphenyl-4-yl)-D-alanine and perform the N-methylation, followed by the N-Boc protection of the resulting secondary amine.

• Route B: Boc Protection First, then Methylation. In this route, you first protect the primary amine of 3-(biphenyl-4-yl)-D-alanine with a Boc group, and then methylate the resulting carbamate. This route can sometimes be lower yielding due to the reduced nucleophilicity of the Boc-protected nitrogen.

We will primarily focus on troubleshooting Route A, as it is generally more efficient, but the principles discussed are applicable to both pathways.

Q2: Why is the synthesis of this particular N-methylated amino acid so challenging?

The primary challenge is steric hindrance . The bulky biphenyl side-chain and the N-methyl group create a sterically crowded environment around the α-carbon and the nitrogen atom. This steric congestion significantly slows down the reaction rates for both the N-methylation and N-Boc protection steps, often leading to incomplete reactions and low yields.[1] Overcoming this requires more forcing conditions or highly potent reagents, which can introduce side reactions.

Q3: What are the most critical parameters to control during the N-methylation step?

The N-methylation step is arguably the most critical and failure-prone part of the synthesis. Key parameters are:

• Choice of Base: A strong, non-nucleophilic base is essential to deprotonate the amine without competing in side reactions. Sodium hydride (NaH) is a common and effective choice.[2][3]

• Methylating Agent: Methyl iodide (MeI) or dimethyl sulfate (DMS) are typically used. Stoichiometry must be carefully controlled to prevent over-methylation, which leads to the formation of a quaternary ammonium salt.

• Solvent: Anhydrous polar aprotic solvents like Tetrahydrofuran (THF) or Dimethylformamide (DMF) are required to dissolve the reactants and facilitate the S_N2 reaction.

• Temperature: While room temperature is often sufficient, gentle heating may be required to drive the reaction to completion; however, this also increases the risk of racemization.[4]

Q4: Which analytical techniques are best for monitoring reaction progress and purity?

• Thin-Layer Chromatography (TLC): The most straightforward method for monitoring the consumption of starting material and the formation of the product. Use a combination of stains (e.g., ninhydrin for primary/secondary amines, potassium permanganate for general spots) to visualize all components.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Essential for confirming the mass of the desired product and identifying byproducts such as the over-methylated species or unreacted starting material.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is invaluable for confirming the structure. The appearance of a singlet peak around 2.7-2.8 ppm is characteristic of the N-methyl group, and the disappearance of the N-H proton signal confirms the reaction's progress.

Part 2: Troubleshooting Guide: Low Yield & Impurities

This section is formatted to directly address specific problems you may encounter during your synthesis.

Workflow: General Synthesis of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine (Route A)

Caption: General two-step synthetic workflow (Route A).

Issue: Low Yield in N-Methylation Step

Q: My TLC and LC-MS analysis shows a significant amount of unreacted starting material after the N-methylation reaction. What went wrong?

This is the most common failure mode and is almost always linked to incomplete deprotonation of the amine or insufficient reactivity.

Troubleshooting Logic for Incomplete N-Methylation

Caption: Decision tree for troubleshooting incomplete N-methylation.

Possible Cause	Scientific Rationale	Recommended Solution
Insufficient Deprotonation	The starting amino acid has two acidic protons (amine N-H and carboxylic acid O-H). Both must be deprotonated. Sodium hydride (NaH) is an irreversible base, making it ideal. Using weaker bases like K₂CO₃ can result in an equilibrium that does not favor the fully deprotonated species.	Use at least 2.2 equivalents of NaH to ensure complete deprotonation. Add the NaH portion-wise at 0 °C to control hydrogen gas evolution.
Water Contamination	NaH reacts violently with water, quenching the base before it can deprotonate the amino acid.	Ensure all glassware is flame-dried or oven-dried. Use anhydrous solvents (e.g., THF freshly distilled from sodium/benzophenone).
Low Reaction Temperature/Time	Due to severe steric hindrance, the S_N2 reaction between the deprotonated amine and methyl iodide is slow at room temperature.[1]	Allow the reaction to stir for an extended period (24-48 hours) at room temperature. If the reaction is still sluggish, gentle heating to 40-50°C can be employed, but monitor for potential racemization.[5]
Poor Solubility	The biphenylalanine starting material or its sodium salt may have limited solubility in the reaction solvent, reducing the effective concentration.	Consider using DMF as a co-solvent with THF to improve solubility. A 4:1 THF:DMF mixture is a good starting point.

Issue: Formation of Byproducts in N-Methylation

Q: My LC-MS shows a peak with a mass of [M+14]+ in addition to my desired product. What is this and how do I prevent it?

This peak corresponds to the over-methylated quaternary ammonium salt, N,N-dimethyl-3-(biphenyl-4-yl)-D-alaninium iodide.

Possible Cause	Scientific Rationale	Recommended Solution
Over-methylation	The product, a secondary amine, is also nucleophilic and can react with excess methyl iodide to form a quaternary salt. This is especially problematic if a large excess of the alkylating agent is used.	Use methyl iodide in a controlled stoichiometry, typically between 1.1 and 1.5 equivalents. Add the methyl iodide slowly at 0 °C to maintain a low instantaneous concentration, favoring mono-methylation.
Esterification	If the reaction is run at elevated temperatures for a prolonged time, the deprotonated carboxylate can react with methyl iodide to form the methyl ester.[4]	Maintain the reaction temperature at or below room temperature if possible. If heating is necessary, use the minimum temperature and time required. The methyl ester can be hydrolyzed back to the carboxylic acid during a basic workup, but this adds an extra step.

Issue: Low Yield in N-Boc Protection Step

Q: I have successfully synthesized the N-methylated amino acid, but the subsequent Boc-protection step is giving me a low yield.

The N-methylated amine is less nucleophilic than the parent primary amine, and the steric bulk remains a significant issue.

Possible Cause	Scientific Rationale	Recommended Solution
Insufficient Reagent	The sterically hindered secondary amine reacts slowly with di-tert-butyl dicarbonate (Boc₂O).	Increase the equivalents of Boc₂O to 1.5-2.0. Ensure an adequate amount of base (e.g., NaHCO₃, TEA) is present to neutralize the acid generated during the reaction.
Suboptimal Solvent/pH	The standard Schotten-Baumann conditions (e.g., dioxane/water with NaHCO₃) are effective. The pH must be kept basic (pH 9-10) to ensure the amine is in its free, nucleophilic form.	Use a solvent system like 1:1 Dioxane:Water or THF:Water. Monitor the pH during the addition of Boc₂O and add more base as needed to maintain alkalinity.
Low Reaction Temperature	As with methylation, the reaction may be slow at room temperature.	Allow the reaction to proceed overnight. If necessary, gentle heating to 40°C can increase the rate. Solvent-free conditions at ambient temperature have also been reported to be effective in some cases and may be worth exploring.[5]
Product Loss During Workup	The product is an acid. If the aqueous layer is not acidified sufficiently before extraction, the product will remain in the aqueous phase as its carboxylate salt.	After the reaction is complete, wash with a non-polar solvent (e.g., ether) to remove excess Boc₂O. Then, carefully acidify the aqueous layer to pH 2-3 with cold 1M HCl or KHSO₄. Extract the product with an organic solvent like ethyl acetate.[5]

Part 3: Detailed Experimental Protocols

Disclaimer: These protocols are intended as a starting point. All procedures should be performed by qualified personnel in a proper laboratory setting with appropriate safety precautions.

Protocol 1: N-Methylation of 3-(biphenyl-4-yl)-D-alanine

This protocol is adapted from the general procedure for N-methylation of N-carbamoyl amino acids.[3]

• Preparation: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add 3-(biphenyl-4-yl)-D-alanine (1.0 eq.).

• Solvent Addition: Add anhydrous THF (approx. 10 mL per gram of amino acid). Cool the resulting suspension to 0 °C in an ice bath.

• Deprotonation: Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 2.2 eq.) in small portions over 20 minutes. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional hour. The mixture should become a thick slurry.

• Methylation: Cool the reaction mixture back to 0 °C. Add methyl iodide (MeI, 1.2 eq.) dropwise via syringe.

• Reaction: Allow the reaction to warm to room temperature and stir for 24-48 hours under a nitrogen atmosphere. Monitor the reaction progress by TLC or LC-MS.

• Workup: Carefully quench the reaction by slowly adding methanol at 0 °C, followed by water. Acidify the aqueous solution to pH ~6 with 1M HCl. Wash with diethyl ether to remove mineral oil. The crude N-methylated product often precipitates or can be isolated by concentrating the aqueous layer. It is typically used in the next step without extensive purification.

Protocol 2: N-Boc Protection of N-methyl-3-(biphenyl-4-yl)-D-alanine

This protocol is a standard procedure for Boc protection.[6]

• Dissolution: Dissolve the crude N-methyl-3-(biphenyl-4-yl)-D-alanine (1.0 eq.) in a 1:1 mixture of dioxane and 1M aqueous sodium bicarbonate (NaHCO₃) solution.

• Boc₂O Addition: To the stirring solution, add di-tert-butyl dicarbonate (Boc₂O, 1.5 eq.) dissolved in a small amount of dioxane.

• Reaction: Stir the mixture vigorously at room temperature overnight (12-18 hours).

• Workup: Concentrate the reaction mixture under reduced pressure to remove the dioxane. Dilute the remaining aqueous solution with water and wash with diethyl ether (2 x 50 mL) to remove any unreacted Boc₂O and other non-polar impurities.

• Acidification & Extraction: Cool the aqueous layer in an ice bath and acidify to pH 2-3 by the slow addition of 1M HCl or solid KHSO₄. A white precipitate may form. Extract the product with ethyl acetate (3 x 75 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel (using a gradient of ethyl acetate in hexanes containing 1% acetic acid) to yield the pure N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine.

References

• BenchChem. (2025). Troubleshooting low yield in N-Boc-MeVal peptide synthesis.

• bioRxiv. (2024). Combined biosynthesis and site-specific incorporation of phenylalanine derivatives from aryl aldehydes or carboxylic acids in engineered bacteria. [Link]

• BenchChem. (2025).

• PrepChem.com. (n.d.). Synthesis of N-BOC-N-methyl-d,l-phenylalanine. [Link]

• RSC Advances. (2024). A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids. [Link]

• Google Patents. (2009).
• Google Patents. (2013).
• Journal of the Chinese Chemical Society. (2008). Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E.

• National Center for Biotechnology Information. (n.d.). Design, synthesis, and antiviral activity of phenylalanine derivatives as HIV-1 capsid inhibitors. [Link]

• ACS Publications. (2025). Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique. [Link]

• National Center for Biotechnology Information. (n.d.). Time-Reduced N‑Methylation: Exploring a Faster Synthesis Technique. [Link]

• National Center for Biotechnology Information. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. [Link]

• Frontiers. (2023). Sustainable synthesis of L-phenylalanine derivatives in continuous flow by immobilized phenylalanine ammonia lyase. [Link]

• National Center for Biotechnology Information. (2024). A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids. [Link]

• ResearchGate. (2025). On the Selective N-Methylation of BOC-Protected Amino Acids. [Link]

• Canadian Journal of Chemistry. (1977). N-Methylamino acids in peptide synthesis. V. The synthesis of N-tert-butyloxycarbonyl, N-methylamino acids by N-methylation. [Link]

• University of Kentucky X-Ray Crystallography Facility. (n.d.). Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. [Link]

• SSRN. (n.d.). Backbone N-methylation of peptides. [Link]

• Organic Syntheses. (2022). Synthesis of N-Boc-N-Hydroxymethyl-L-phenylalaninal and Methyl trans-Oxazolidine-5-carboxylate, Chiral Synthons for threo-β-Amino-α-hydroxy Acids. [Link]

• Nature Portfolio. (n.d.). A safe and efficient route for preparation of N-Boc-β3-amino acid methyl esters from α-amino acids. [Link]

• AAPPTec. (n.d.). Technical Support Information Bulletin 1177 - Solid Phase Peptide Synthesis With N-Methyl Amino Acids. [Link]

• Princeton University. (2021). Synthesis of Enantiopure Unnatural Amino Acids by Metallaphotoredox Catalysis. [Link]

• ResearchGate. (2016). High yield synthesis of heterocyclic β-substituted alanine derivatives. [Link]

• ACS Publications. (2025). Engineered Biocatalysts for the Asymmetric Synthesis of d-Phenylalanines. [Link]

• Monash University. (n.d.). 6 Synthesis of N-Alkyl Amino Acids.

• TSI Journals. (n.d.). SYNTHESIS OF SOME (S)-ALANINE DERIVATIVES. [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchmgt.monash.edu [researchmgt.monash.edu]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. prepchem.com [prepchem.com]

purification challenges for N-Boc protected biphenylalanine

Technical Support Center: Purification of N-Boc-Biphenylalanine

Introduction: The Hydrophobic Challenge

Subject: N-Boc-4,4'-Biphenylalanine (Boc-Bip-OH) CAS: 13734-34-4 (Generic for Boc-Phe analogs, specific Bip variants vary) Molecular Profile: N-Boc-Biphenylalanine is a structural analog of phenylalanine where the phenyl ring is replaced by a biphenyl group.[1][2] This modification drastically increases the LogP (lipophilicity) and steric bulk of the molecule.[1]

Why is this difficult? Unlike standard amino acids, Boc-Bip-OH sits at a frustrating intersection of solubility properties:

• Extreme Hydrophobicity: It is virtually insoluble in aqueous buffers, leading to precipitation on Reverse-Phase (RP) columns if gradients start too low.[2]

• "Oiling Out" Phenomenon: During recrystallization, the bulky biphenyl group disrupts crystal lattice packing, causing the compound to separate as a sticky oil rather than a discrete solid.

• Strong Retention: It binds irreversibly to standard C18 stationary phases unless aggressive organic modifiers are used.

Part 1: Troubleshooting Guide (Q&A)

Category 1: Recrystallization & Phase Separation[3]

Q: I tried recrystallizing from Ethyl Acetate/Hexane, but I got a yellow oil instead of crystals. What went wrong? A: You encountered "oiling out" (liquid-liquid phase separation). This happens when the compound precipitates faster than it can organize into a crystal lattice, common with bulky hydrophobic side chains like biphenyl.

• The Fix: Switch to a Slurry/Trituration method instead of thermal recrystallization.

  • Dissolve the crude oil in a minimum amount of DCM (Dichloromethane).

  • Slowly add Hexane until the solution turns turbid.

  • Crucial Step: Do not heat. Instead, add a "seed" crystal (if available) or scratch the glass surface vigorously.[2]

  • Stir rapidly at room temperature for 4–12 hours. The mechanical agitation forces the oil droplets to solidify into a powder.[1]

Q: My product has a persistent color even after crystallization. How do I remove it? A: The biphenyl ring is prone to trapping trace aromatic impurities or oxidation byproducts (often yellow/orange).[1]

• The Fix: Perform an Activated Carbon filtration before the crystallization step.[1] Dissolve the compound in warm Ethanol or Ethyl Acetate, treat with activated charcoal (5% w/w) for 30 minutes, filter through Celite, and then proceed to crystallization.

Category 2: Chromatography (Flash & HPLC)

Q: The compound is eluting as a broad, tailing peak on my C18 column. Is the column dead? A: Likely not. The biphenyl group is interacting too strongly with the C18 alkyl chains (hydrophobic collapse).

• The Fix:

  • Change Stationary Phase: Switch to a C8 or Phenyl-Hexyl column. The Phenyl-Hexyl phase allows for

    interactions which often provide sharper peak shapes for aromatic analytes than pure hydrophobic interaction.[1]

  • Mobile Phase Modifier: Ensure you are using 0.1% TFA (Trifluoroacetic Acid) . The Boc-carboxylic acid moiety needs to be fully protonated (pH < 3) to prevent mixed-mode retention (ionization) which causes tailing.[1][2]

Q: I see a "doublet" peak in the HPLC. Is this racemization? A: It could be, but first rule out Rotamers . The bulky Boc group and the biphenyl side chain can restrict rotation around the amide bond, creating cis/trans conformers that separate on HPLC.[1]

• Test: Run the HPLC column at 50°C . If the doublet merges into a single sharp peak, it was rotamers. If two peaks remain, you have enantiomeric impurities (D-isomer contamination).[1][2]

Part 2: Detailed Experimental Protocols

Protocol A: Anti-Oiling Recrystallization Strategy

Best for: Recovering solid material from crude synthesis oil.[1]

Reagents:

• Solvent A (Good Solvent): Dichloromethane (DCM) or Ethyl Acetate (EtOAc)[1][2]

• Solvent B (Anti-Solvent): Hexanes or n-Heptane[1][2]

Step-by-Step:

• Dissolution: Dissolve 10g of crude Boc-Bip-OH in 30 mL of DCM. Ensure complete dissolution at Room Temperature (RT).

• Precipitation Point: Add Hexane dropwise with vigorous stirring until the solution becomes permanently cloudy (approx. 50-70 mL).

• Oiling Check: Stop stirring. If the cloudiness settles into a bottom oily layer, add 2 mL of DCM to redissolve the oil, then add Hexane slower.[1][2]

• Nucleation: Add a seed crystal. If none exists, scratch the inner wall of the flask with a glass rod for 2 minutes.

• Maturation: Stir the turbid mixture at RT for 6 hours. The oil droplets should harden into a white solid.[1]

• Collection: Filter the solid, wash with 100% Hexane, and dry under vacuum at 40°C.[2]

Protocol B: Chiral HPLC Analysis

Best for: Determining Enantiomeric Excess (ee%) of L-Boc-Bip-OH.[1][2]

Theory: Standard C18 cannot separate enantiomers. You need a Chiral Stationary Phase (CSP).[3][4][5] For biphenylalanine, Teicoplanin-based columns (e.g., Chirobiotic T) are superior due to the inclusion complex formed with the large side chain.[1][2]

Parameter	Condition
Column	Chirobiotic T (Teicoplanin) or Crownpak CR(+)
Dimensions	250 x 4.6 mm, 5 µm particle size
Mobile Phase	Methanol : 0.1% TEAA (Triethylammonium Acetate) (80:20 v/v)
Flow Rate	1.0 mL/min
Detection	UV @ 254 nm (Biphenyl absorption)
Temperature	25°C (Lower temperature enhances chiral recognition)

Part 3: Visualizations

Workflow 1: Purification Decision Matrix

Use this logic tree to decide between crystallization and chromatography.

Caption: Decision matrix for selecting the optimal purification route based on initial purity and physical behavior (oiling).

Workflow 2: HPLC Method Optimization for Hydrophobic Amino Acids

Logic for eliminating peak tailing and broadness.

Caption: Troubleshooting flow for HPLC method development of hydrophobic N-Boc amino acids.

References

• BenchChem. "Technical Support Center: Purification of Boc-Protected Amino Acids by Recrystallization." BenchChem Technical Guides, 2025. [1][2][6]

• Sigma-Aldrich. "Facile t-BOC and FMOC Amino Acid Chiral Separations by HPLC."[1] Supelco Analytical Technical Notes.

• Shandong Jincheng Courage Chemical Co. "Crystallization method of Boc-amino acid." Patent CN112661672A, 2021.[2]

• Organic Syntheses. "N-tert-Butoxycarbonyl-L-Phenylalanine." Org.[6][7] Synth. 1988, Coll.[2] Vol. 6, 418.

• Lomenova, A. et al. "Comparison of HPLC Separation of Phenylalanine Enantiomers on Different Types of Chiral Stationary Phases." Food Analytical Methods, 2018.[2][3]

Sources

• 1. CN112661672A - Crystallization method of Boc-amino acid - Google Patents [patents.google.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. semanticscholar.org [semanticscholar.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. csfarmacie.cz [csfarmacie.cz]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. WO2017059759A1 - Process for preparation of n-boc biphenyl alaninol - Google Patents [patents.google.com]

Technical Support Center: Preventing Racemization in N-Methylated Amino Acid Coupling

Current Status: Operational Ticket ID: #NM-RAC-001 Assigned Specialist: Senior Application Scientist, Peptide Chemistry Division

Executive Summary: The Steric-Kinetic Dilemma

Coupling N-methylated amino acids presents a unique "Steric-Kinetic Dilemma." The N-methyl group introduces severe steric hindrance, dramatically slowing the rate of intermolecular coupling (

). Simultaneously, the N-methyl group favors the cis-amide conformation, which geometrically positions the carbonyl oxygen to attack the activated ester, accelerating intramolecular oxazolonium formation ( ).

The Goal: Maximize

while minimizing . The Solution: Use high-reactivity reagents (COMU/HATU) combined with non-nucleophilic, weaker bases (Collidine) and specific additives (Oxyma/HOAt).

Diagnostic Decision Matrix

Before selecting a protocol, identify your specific coupling scenario. Not all N-methyl couplings carry the same risk.[1][2][3]

Figure 1: Decision tree for selecting coupling reagents based on steric and stereochemical risk factors.

The Mechanism: Why Racemization Happens[3][4][5][6]

Understanding the enemy is the first step to defeating it. The primary mechanism for N-methyl amino acid racemization is Oxazolonium (Azlactone) Formation .

Figure 2: The oxazolonium pathway. N-methylation promotes the 'cis' conformation, facilitating the formation of the red intermediate.

Reagent & Base Selection Guide

The "Magic Base": 2,4,6-Trimethylpyridine (Collidine)

Do not use DIPEA (Diisopropylethylamine) when activating an N-methyl amino acid if you can avoid it.

• Why? DIPEA is a strong base that promotes the abstraction of the

  -proton from the oxazolonium intermediate (see Fig 2).

• The Fix: Use 2,4,6-Collidine (TMP) .[4][5] It is sufficiently basic to neutralize the acid generated during activation but sterically hindered and weaker (

  ~7.4 vs 10.5 for DIPEA), significantly reducing the rate of racemization [1].

The Reagents: HATU vs. COMU

Feature	HATU / HOAt	COMU / Oxyma Pure
Class	Uronium/Guanidinium (Benzotriazole)	Uronium (Oxyma-based)
Racemization Control	Excellent (due to HOAt neighbor effect)	Superior (Data suggests lower epimerization than HATU) [2]
Safety	Risk of explosion (HOAt derivatives)	Safer, non-explosive
Solubility	Good	Excellent in DMF/NMP
Recommendation	Use if validated in SOP	Primary Recommendation

Validated Protocols

Protocol A: The "Safe Bet" (COMU/Oxyma)

Best for: Coupling an N-methyl AA to a standard primary amine.

Reagents:

• Amino Acid: Fmoc-N-Me-Xaa-OH (3.0 eq)

• Coupling Reagent: COMU (3.0 eq)[5]

• Additive: Oxyma Pure (3.0 eq) - Essential for suppression

• Base: 2,4,6-Collidine (3.0 - 5.0 eq)

• Solvent: DMF or NMP (0.1 - 0.2 M concentration)

Step-by-Step:

• Pre-activation (Critical): Dissolve Fmoc-N-Me-Xaa-OH, COMU, and Oxyma in DMF.

• Add Collidine.[4][6][7] Shake/vortex for exactly 30 seconds . Note: Do not pre-activate for >2 mins; N-methyl active esters are unstable.

• Add the solution immediately to the resin-bound free amine.

• Agitate at Room Temperature for 1 to 2 hours .

• Double Coupling: If the residue is valuable or sterically bulky (e.g., N-Me-Val), drain and repeat with fresh reagents.

Protocol B: The "Heavy Hammer" (Triphosgene/Acid Chloride)

Best for: "Impossible" couplings (e.g., N-Me-Xaa to N-Me-Yaa). Warning: Requires strict anhydrous conditions and fume hood (Phosgene generation).

Mechanism: Generates the highly reactive amino acid chloride in situ. Acid chlorides are less prone to oxazolone formation than standard active esters in the absence of base, but base is needed for the coupling.

Reagents:

• Fmoc-N-Me-Xaa-OH (3.0 eq)

• BTC (Bis(trichloromethyl)carbonate / Triphosgene) (1.0 eq)

• Base: 2,4,6-Collidine (10.0 eq)

• Solvent: THF (Anhydrous) or DCM (Anhydrous)

Step-by-Step:

• Suspend Fmoc-N-Me-Xaa-OH and BTC in anhydrous THF under Nitrogen/Argon.

• Add Collidine slowly (exothermic). A precipitate (collidinium chloride) will form.

• Stir for 1-2 minutes to ensure acid chloride formation.

• Add the slurry directly to the resin-bound N-methyl amine.

• React for 1-2 hours.

• Wash: Wash extensively with DCM to remove residual phosgene byproducts [3].

Troubleshooting & FAQs

Q: I am seeing <5% yield when coupling ONTO an N-methyl amino acid. A: The issue here is nucleophilicity, not racemization. The N-methyl group on the resin hinders attack.

• Fix: Switch to PyBroP or PyAOP . These phosphonium reagents are superior for driving couplings to secondary amines. Use elevated temperature (50°C) if the activated amino acid is not Cys/His and is not N-methylated itself.

Q: Can I use Microwave irradiation? A: Proceed with extreme caution.

• Risk: Microwave heating (e.g., 75°C) dramatically increases

  (racemization rate).

• Protocol: If you must use microwave for N-methyl coupling, use COMU/Oxyma , limit temperature to 50°C , and reduce time to 5 minutes .

Q: Why is my solution turning red/pink? A: If using COMU/Oxyma, this is normal.

• Diagnostic: A deep red color indicates the formation of the active ester in the presence of base. If the color fades rapidly (minutes), your active ester is hydrolyzing or decomposing—check solvent dryness.

Q: I cannot source Collidine. Can I use NMM? A: N-Methylmorpholine (NMM) is an acceptable backup. It is weaker than DIPEA but not as effective as Collidine. If you must use DIPEA, reduce equivalents to 1.0 eq relative to the amino acid and keep the temperature low (0°C for pre-activation).

References

• Carpino, L. A., et al. (2002). "The Diisopropylcarbodiimide/ 1-Hydroxy-7-azabenzotriazole System: Segment Coupling and Stepwise Practice." The Journal of Organic Chemistry. Link

• El-Faham, A., & Albericio, F. (2011). "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews. (Definitive review on COMU/Oxyma superiority). Link

• Falb, E., et al. (1999). "Triphosgene: a versatile reagent for the synthesis of amino acid chlorides and their application in peptide synthesis."[8] Journal of Peptide Research.[9] (Protocol for BTC coupling).[10][7][11][12] Link

• Subirós-Funosas, R., et al. (2009). "COMU: A Safer and More Effective Replacement for HATU." Chemistry – A European Journal. Link

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 5. luxembourg-bio.com [luxembourg-bio.com]
• 6. Automatic procedures for the synthesis of difficult peptides using oxyma as activating reagent: A comparative study on the use of bases and on different deprotection and agitation conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. WO2000002898A1 - Processes for coupling amino acids using bis-(trichloromethyl) carbonate - Google Patents [patents.google.com]
• 9. peptide.com [peptide.com]
• 10. bachem.com [bachem.com]
• 11. US20030195331A1 - Processes for coupling amino acids using bis-(trichloromethyl) carbonate - Google Patents [patents.google.com]
• 12. peptide.com [peptide.com]

Technical Support Center: Safe Handling of Biphenylalanine Compounds

Welcome to the Technical Support Center for the safe handling and use of biphenylalanine compounds. This guide is intended for researchers, scientists, and drug development professionals. As a Senior Application Scientist, my goal is to provide you with not just procedures, but the scientific reasoning behind them to ensure your experiments are both successful and, most importantly, safe.

Core Principles of Handling Biphenylalanine Compounds

Biphenylalanine and its derivatives are a class of synthetic amino acids that are integral to various research and development applications, including peptide synthesis and drug discovery.[1][2] While they are generally considered stable, their handling requires adherence to standard laboratory safety protocols for chemical reagents. The primary concerns are inhalation of airborne powders, skin and eye contact, and potential sensitization, especially when used with peptide coupling agents.[3][4]

Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments with biphenylalanine compounds.

Problem	Potential Causes	Recommended Actions & Solutions
Skin or Eye Irritation After Handling	- Direct contact with the compound due to inadequate Personal Protective Equipment (PPE).[5] - Cross-contamination of surfaces in the laboratory. - Potential sensitization from concomitant use of peptide coupling agents.[3][6]	Immediate Action: 1. Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove any contaminated clothing.[5][7] 2. Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[5][7] 3. Seek medical attention if irritation persists.[5] Preventative Measures: - Always wear appropriate PPE, including nitrile gloves, a lab coat, and safety glasses with side shields.[4][8] - Review your handling procedures to identify and eliminate potential sources of cross-contamination.
Difficulty Dissolving the Compound	- Use of an inappropriate solvent. - The compound may have low solubility in aqueous solutions.[9] - Incorrect pH of the solution.	Troubleshooting Steps: 1. Consult the manufacturer's technical data sheet for recommended solvents. 2. For many amino acid derivatives, solubility can be increased by adjusting the pH. Consider the use of dilute acidic or basic solutions. 3. Sonication or gentle heating may aid in dissolution, but be cautious of potential degradation if the compound is heat-sensitive.
Accidental Inhalation of Powder	- Weighing or transferring the compound in an open environment. - Improper ventilation in the workspace.[10]	Immediate Action: 1. Move the affected person to fresh air immediately.[7][11] 2. If breathing is difficult, administer oxygen and seek immediate medical attention.[12] Preventative Measures: - Always handle powdered biphenylalanine compounds in a certified chemical fume hood or a glove box to minimize inhalation risk.[10][13] - Ensure adequate ventilation in the laboratory.[14]
Spill of Biphenylalanine Powder	- Mishandling of the container. - Static electricity causing the powder to disperse.	Cleanup Protocol: 1. Alert personnel in the immediate area and restrict access.[15] 2. Wear appropriate PPE, including a respirator if the spill is large.[8][16] 3. Gently cover the spill with absorbent paper towels to prevent the powder from becoming airborne.[17] 4. Carefully sweep the material into a designated waste container. Avoid creating dust.[18][19] 5. Decontaminate the spill area with soap and water.[15] 6. Dispose of all cleanup materials as chemical waste according to your institution's guidelines.[19]

Frequently Asked Questions (FAQs)

General Handling and Safety

Q1: What are the primary hazards associated with biphenylalanine compounds?

While specific toxicity data for all biphenylalanine derivatives may be limited, it is prudent to treat them as potentially hazardous. The primary risks include:

• Irritation: May cause skin and eye irritation upon contact.[5][20]

• Inhalation: Inhaling the powder can lead to respiratory tract irritation.[20]

• Sensitization: Although not well-documented for biphenylalanine itself, related compounds used in peptide synthesis, such as peptide coupling agents, are known sensitizers.[3][6]

Q2: What is the proper Personal Protective Equipment (PPE) for handling biphenylalanine compounds?

Appropriate PPE is your first line of defense and should always be worn.[21][22]

• Eye Protection: Safety glasses with side shields or chemical splash goggles.[5][8]

• Hand Protection: Chemically resistant gloves, such as nitrile gloves, are recommended. Always inspect gloves for tears or holes before use and change them frequently.[4][23]

• Body Protection: A long-sleeved lab coat to protect your skin and clothing.[8]

• Respiratory Protection: For handling large quantities of powder or when there is a risk of aerosolization, a NIOSH-approved respirator may be necessary.[8][24]

Experimental Procedures

Q3: I'm using biphenylalanine in peptide synthesis. Are there any special precautions I should take?

Yes. Peptide synthesis often involves the use of peptide coupling agents (e.g., HATU, HBTU, HCTU), which are known to be potent immune sensitizers.[3][6] Repeated exposure can lead to severe allergic reactions, including anaphylaxis.[6]

• Engineering Controls: Always weigh and handle peptide coupling agents in a dedicated chemical fume hood.[13]

• Strict Hygiene: Avoid cross-contamination by cleaning spatulas and surfaces thoroughly. Dispose of contaminated weighing papers and gloves in a designated waste container inside the fume hood.[13]

Storage and Disposal

Q4: How should I store biphenylalanine compounds?

Proper storage is crucial for maintaining the integrity of the compound and ensuring safety.

• Container: Keep the container tightly closed to prevent moisture absorption and contamination.[14][25]

• Location: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[9][10]

• Temperature: Some derivatives may require specific storage temperatures, such as -20°C or -80°C, for long-term stability. Always consult the manufacturer's data sheet.[1]

Q5: What is the correct procedure for disposing of biphenylalanine waste?

Biphenylalanine waste should be treated as chemical waste.

• Segregation: Collect all solid waste, including contaminated gloves and weighing paper, in a clearly labeled, sealed container.[19]

• Disposal: Do not dispose of biphenylalanine compounds in the regular trash or down the drain.[19] Arrange for disposal through your institution's Environmental Health and Safety (EHS) office, which will use a licensed chemical waste vendor.[19]

Experimental Workflows and Diagrams

Standard Weighing and Handling Workflow

The following diagram outlines the critical safety checkpoints for weighing and handling biphenylalanine powder.

Caption: A workflow diagram illustrating the key safety steps for handling powdered biphenylalanine compounds.

Spill Response Decision Tree

This diagram provides a logical flow for responding to a chemical spill.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. L-Biphenylalanine - MedChem Express [bioscience.co.uk]
• 3. Peptide Synthesis – Safety Topics - Wordpress [reagents.acsgcipr.org]
• 4. biorunstar.com [biorunstar.com]
• 5. durhamtech.edu [durhamtech.edu]
• 6. researchgate.net [researchgate.net]
• 7. spectrumchemical.com [spectrumchemical.com]
• 8. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 9. fishersci.com [fishersci.com]
• 10. cdnisotopes.com [cdnisotopes.com]
• 11. assets.thermofisher.com [assets.thermofisher.com]
• 12. webdev.durhamtech.edu [webdev.durhamtech.edu]
• 13. chem.uci.edu [chem.uci.edu]
• 14. carlroth.com [carlroth.com]
• 15. burrell.edu [burrell.edu]
• 16. blog.storemasta.com.au [blog.storemasta.com.au]
• 17. biosafety.mcmaster.ca [biosafety.mcmaster.ca]
• 18. fishersci.ie [fishersci.ie]
• 19. pdf.benchchem.com [pdf.benchchem.com]
• 20. orgchemboulder.com [orgchemboulder.com]
• 21. PPE and Safety for Chemical Handling [acsmaterial.com]
• 22. Protective Equipment - American Chemistry Council [americanchemistry.com]
• 23. cdhfinechemical.com [cdhfinechemical.com]
• 24. pppmag.com [pppmag.com]
• 25. lobachemie.com [lobachemie.com]

minimizing impurities during the synthesis of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine

Welcome to the Technical Support Center for Advanced Peptide & Amino Acid Synthesis.

Ticket Subject: Minimizing Impurities in the Synthesis of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine. Assigned Specialist: Senior Application Scientist, Process Chemistry Division.

Executive Summary: The Synthetic Challenge

Synthesizing N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine presents a "perfect storm" of stereochemical and purification challenges. You are dealing with a D-amino acid (prone to racemization), a bulky hydrophobic side chain (biphenyl), and an N-methyl group (steric hindrance and rotamer formation).

The three critical impurity vectors for this specific molecule are:

• Enantiomeric Impurity (L-isomer): Caused primarily during the N-methylation step due to base-catalyzed enolization.

• Des-methyl & Over-methylated byproducts: Incomplete reaction due to steric bulk or quaternary ammonium salt formation.

• Biaryl Homocoupling & Palladium Residuals: If the biphenyl moiety is installed via Suzuki coupling.

Module 1: Preserving Chirality During N-Methylation

The Issue: Standard methylation protocols (MeI + NaH) are notorious for racemizing N-protected amino acids. The lack of an amide proton in the product prevents hydrogen bonding that typically stabilizes the

-proton, making the intermediate enolate highly susceptible to inversion.

Troubleshooting Guide:

Symptom	Probable Cause	Corrective Action
High % L-Enantiomer	Use of NaH (Sodium Hydride) as base.	Switch to Ag₂O (Silver Oxide). NaH is too basic and promotes oxazolone formation, leading to racemization.
Incomplete Methylation	Steric hindrance from the Biphenyl group.	Methylate before Suzuki coupling. Methylating N-Boc-4-iodo-D-phenylalanine is sterically easier than methylating the bulky biphenylalanine.
Boc Cleavage	Acidic byproducts or high temp.	Maintain reaction temp < 40°C. Add a hindered base (DIEA) if using MeI to scavenge HI.

The "Gold Standard" Protocol: Ag₂O Mediated Methylation Recommended to preserve >99% ee.

• Dissolve: N-Boc-3-(biphenyl-4-yl)-D-alanine (or the iodo-precursor) in dry DMF.

• Add: 3.0 equivalents of Methyl Iodide (MeI).

• Add: 3.0 equivalents of Silver(I) Oxide (Ag₂O) .

  • Note: Ag₂O acts as a mild base and halide scavenger, driving the reaction without generating a strongly basic environment that abstracts the

    -proton.

• Incubate: Stir at room temperature for 18–24 hours. (Do not heat).

• Workup: Filter through Celite to remove silver salts. Wash with EtOAc.[1][2][3]

• Critical Step: Wash organic layer with 5% Na₂S₂O₃ (to remove iodine traces) and 5% citric acid.

Module 2: The Suzuki Coupling (Biphenyl Installation)

The Issue: If you build the biphenyl core via Suzuki coupling of N-Boc-N-Me-4-iodo-D-Phe and Phenylboronic acid, you risk homocoupling (biphenyl impurity) and protodeboronation (phenol impurity).

Decision Matrix: Catalyst & Base Selection

Caption: Optimization logic for Suzuki coupling on sensitive amino acid substrates.

FAQ: Removing Palladium Impurities

• Q: My product is grey/brown after workup. How do I remove the Pd?

• A: Standard silica columns often fail to remove trace Pd from N-methylated amino acids due to chelation.

  • Solution: Use a Thiol-based scavenger resin (e.g., SiliaMetS® Thiol) or wash the organic phase with aqueous N-Acetylcysteine (10% solution). The sulfur binds Pd aggressively, pulling it into the aqueous phase.

Module 3: Purification Strategy (The DCHA Secret)

The Issue: N-Boc-N-methyl amino acids are often oils or amorphous solids that are difficult to crystallize, making it hard to remove the "des-methyl" impurity (starting material) which has very similar polarity.

The Solution: Dicyclohexylamine (DCHA) Salt Formation This is the most effective non-chromatographic method to upgrade purity.

• Crude Oil: Take your crude N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine (oil).

• Solvent: Dissolve in a minimal amount of Diethyl Ether or Et₂O/Hexane (1:1).

• Precipitation: Add 1.05 equivalents of Dicyclohexylamine (DCHA) dropwise.

• Crystallization: The DCHA salt of the N-methylated product often crystallizes nicely, while impurities (des-methyl, over-methylated) remain in the mother liquor.

• Recovery: Filter the salt. To recover the free acid, partition between EtOAc and 10% KHSO₄ (or Citric Acid).

Module 4: Analytical Checkpoints

Q: How do I distinguish the D-enantiomer from the L-impurity?

• Method A (Chiral HPLC): Use a column like Chiralpak AD-H or IA .

  • Mobile Phase: Hexane:IPA:TFA (90:10:0.1).

• Method B (Marfey’s Reagent): If you lack chiral HPLC.

  • Deprotect a small sample (remove Boc with TFA).

  • Derivatize with FDAA (Marfey’s Reagent).

  • Analyze on standard C18 HPLC. The diastereomers (L-DAA vs D-DAA) separate easily.

References

• Benoiton, N. L., et al. "N-Methylamino Acids in Peptide Synthesis. IV. Racemization and Yields in Peptide-bond Formation."[4][5][6] Canadian Journal of Chemistry, vol. 51, no. 12, 1973, pp. 1915-1919. Link

  • Foundational text on the high susceptibility of N-methyl amino acids to racemiz
• Cheung, S. T., & Benoiton, N. L. "N-Methylamino acids: Synthesis and properties of N-methyl-amino acid derivatives." Canadian Journal of Chemistry, vol. 55, no. 5, 1977, pp. 906-910. Establishes the Ag₂O/MeI method for preserving optical purity.

• Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, vol. 95, no. 7, 1995, pp. 2457–2483. Link

  • The authoritative review on the mechanism and optimiz

• BenchChem Technical Division. "Purification of Boc-Protected Amino Acids by Recrystallization." BenchChem Technical Support Center, 2025.[3][7] Link

  • Source for the DCHA salt purific

• Org. Synth. "Synthesis of N-Boc-N-Hydroxymethyl-L-phenylalaninal." Organic Syntheses, vol. 94, 2017, pp. 358-371.[8] Link

  • Provides context on handling N-Boc-phenylalanine derivatives and purific

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. rsc.org [rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. orgsyn.org [orgsyn.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide: Comparing the Effects of N-Methylated vs. Non-Methylated Biphenylalanine on Peptide Structure

For researchers, scientists, and drug development professionals, the strategic modification of peptide scaffolds is a cornerstone of modern therapeutic design. The introduction of non-canonical amino acids offers a powerful toolkit to modulate the pharmacological properties of peptides, enhancing their stability, permeability, and receptor affinity. Among these modifications, N-methylation of the peptide backbone has emerged as a particularly impactful strategy. This guide provides an in-depth technical comparison of the structural effects of incorporating N-methylated biphenylalanine versus its non-methylated counterpart into a peptide sequence.

Biphenylalanine (Bip), with its extended aromatic side chain, already imposes significant conformational constraints on a peptide. The addition of a methyl group to the amide nitrogen (N-MeBip) further amplifies these steric and electronic influences, leading to profound and often predictable changes in local and global peptide architecture. Understanding these differences is crucial for the rational design of peptidomimetics with tailored three-dimensional structures.

The Fundamental Impact of N-Methylation on the Peptide Backbone

N-methylation involves the substitution of the hydrogen atom on a backbone amide nitrogen with a methyl group. This seemingly minor alteration has two major consequences that ripple through the peptide's structure and function.[1][2]

Firstly, the removal of the amide proton eliminates a crucial hydrogen bond donor.[3] This disrupts the formation of canonical secondary structures like α-helices and β-sheets, which are heavily reliant on backbone hydrogen bonding networks.[4]

Secondly, the introduction of the methyl group imparts significant steric hindrance, restricting the accessible conformational space of the peptide backbone.[5] This steric clash can favor specific dihedral angles (phi, ψ), often promoting the formation of turn-like structures.[4][6]

This guide will dissect these effects in the context of the bulky biphenylalanine residue, providing both theoretical understanding and practical experimental guidance.

Conformational Consequences: Biphenylalanine vs. N-Methyl-Biphenylalanine

The incorporation of biphenylalanine itself introduces a significant hydrophobic and sterically demanding side chain, which can influence peptide folding through aromatic interactions.[7] When this already bulky residue is N-methylated, the conformational restrictions are magnified.

Non-Methylated Biphenylalanine in Peptides

A standard biphenylalanine residue, like other amino acids, can adopt a range of backbone conformations, participating in both extended and folded structures. While the bulky side chain can influence local conformation, the presence of the amide proton allows it to act as a hydrogen bond donor, permitting its integration into traditional secondary structures.

N-Methylated Biphenylalanine: A Potent Turn Inducer

The N-methylation of biphenylalanine dramatically alters its conformational preferences. The combination of the loss of a hydrogen bond donor and the increased steric bulk from both the N-methyl group and the biphenyl side chain makes the formation of helices and sheets energetically unfavorable. Instead, N-methylated amino acids, including N-methyl-phenylalanine, have been shown to be potent inducers of β-turns.[6]

A β-turn is a compact structure where the peptide chain reverses its direction, stabilized by a hydrogen bond between the carbonyl oxygen of the i-th residue and the amide proton of the i+3rd residue. While N-methylation at the i+1 or i+2 position would disrupt this hydrogen bond, its steric influence can force the backbone into the turn-like geometry. Crystallographic evidence from a tripeptide containing N-methylated phenylalanine has demonstrated its ability to nucleate a β-turn mimic.[6] It is highly probable that the even greater steric demand of N-methyl-biphenylalanine would further enforce such a turn.

Experimental Guide to Characterizing Structural Effects

A multi-faceted experimental approach is essential to fully characterize and compare the structural impact of N-methylated and non-methylated biphenylalanine. This section provides detailed protocols for the key analytical techniques.

Synthesis of N-Methylated Biphenylalanine and Peptide Synthesis

The journey begins with the synthesis of the Fmoc-protected N-methyl-biphenylalanine building block, followed by its incorporation into the desired peptide sequence via Solid-Phase Peptide Synthesis (SPPS).

Synthesis of Fmoc-N-Methyl-Biphenylalanine:

While a variety of methods exist for the N-methylation of amino acids, a common and effective approach involves the on-resin methylation of the biphenylalanine residue after its incorporation into the peptide chain.[5] This method avoids the often-challenging coupling of a sterically hindered N-methylated amino acid.[1]

Experimental Protocol: On-Resin N-Methylation [5]

• Peptide Synthesis: Assemble the peptide on a solid support using standard Fmoc-SPPS chemistry up to the residue preceding the biphenylalanine.

• Biphenylalanine Coupling: Couple Fmoc-Bip-OH to the resin.

• Fmoc Deprotection: Remove the Fmoc group from the biphenylalanine residue.

• Sulfonylation: Treat the resin-bound peptide with o-nitrobenzenesulfonyl chloride (o-NBS-Cl) and a base such as diisopropylethylamine (DIEA) in N,N-dimethylformamide (DMF). This protects the primary amine as a sulfonamide.

• Methylation: React the sulfonamide with a methylating agent, such as methyl p-toluenesulfonate (MeOTs) or methyl iodide (MeI), in the presence of a base like 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) or potassium carbonate in DMF.

• Desulfonylation: Remove the o-NBS protecting group using a thiol, such as 2-mercaptoethanol, and a base (e.g., DBU) in DMF to reveal the N-methylated amine.

• Continue Synthesis: Proceed with the coupling of the next amino acid. Be aware that coupling onto an N-methylated residue is sterically hindered and may require stronger coupling reagents (e.g., HATU, HCTU) and longer reaction times.[1]

Caption: Workflow for on-resin N-methylation of a biphenylalanine residue.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the three-dimensional structure of peptides in solution.[3] A comparative NMR analysis of peptides with and without the N-methyl group on biphenylalanine can provide detailed insights into conformational changes.

Key NMR Experiments:

• 1D ¹H NMR: Provides a general overview of the peptide's folding state. The dispersion of amide proton signals is a good indicator of a well-structured peptide.

• 2D TOCSY (Total Correlation Spectroscopy): Used to identify the spin systems of individual amino acid residues.

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): These experiments detect through-space correlations between protons that are close in space (< 5 Å), providing crucial distance restraints for structure calculation. ROESY is often preferred for medium-sized molecules where the NOE can be close to zero.[3]

• ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbon atoms, aiding in resonance assignment.

Expected Differences in NMR Spectra:

Feature	Non-Methylated Biphenylalanine Peptide	N-Methylated Biphenylalanine Peptide
Amide Proton	A single amide proton resonance for the Bip residue.	Absence of the Bip amide proton signal.
N-Methyl Signal	Absent.	A characteristic singlet for the N-methyl protons, typically appearing between 2.5 and 3.5 ppm.
Cis/Trans Isomerism	The peptide bond is predominantly in the trans conformation.	The N-methylated peptide bond can exist as a mixture of cis and trans isomers, leading to two sets of signals for the flanking residues and complicating the spectra.[4]
NOE Patterns	NOEs consistent with the adopted secondary structure (e.g., dNN(i, i+1) for helices, dαN(i, i+1) for extended strands).	Absence of NOEs involving the Bip amide proton. The presence of a strong NOE between the α-proton of the preceding residue and the N-methyl protons of Bip is indicative of a cis peptide bond.
Chemical Shifts	Standard chemical shift ranges.	The α-proton of the N-methylated Bip residue and the preceding residue often show significant chemical shift changes due to the altered electronic environment and steric effects.[4]

Experimental Protocol: 2D NMR Analysis [3]

• Sample Preparation: Dissolve the purified peptide in a suitable deuterated solvent (e.g., H₂O/D₂O 9:1, DMSO-d₆, or CD₃OH) to a final concentration of 1-5 mM. Add a chemical shift reference standard (e.g., DSS or TMSP).

• Data Acquisition: Acquire a suite of 2D NMR spectra (TOCSY, NOESY/ROESY, ¹H-¹³C HSQC) on a high-field NMR spectrometer (e.g., 600 MHz or higher).

• Data Processing and Analysis: Process the spectra using appropriate software (e.g., TopSpin, NMRPipe).

• Resonance Assignment: Sequentially assign the proton and carbon resonances using the TOCSY and HSQC spectra.

• Structural Restraints: Identify and integrate cross-peaks in the NOESY/ROESY spectrum to generate a list of interproton distance restraints.

• Structure Calculation: Use a molecular modeling program (e.g., CYANA, XPLOR-NIH) to calculate a family of structures consistent with the experimental restraints.

Caption: General workflow for peptide structure determination by NMR spectroscopy.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a rapid and sensitive technique for assessing the secondary structure content of peptides in solution.[8][9] By comparing the CD spectra of the N-methylated and non-methylated biphenylalanine-containing peptides, one can quickly gauge the overall structural changes.

Expected Differences in CD Spectra:

• Non-Methylated Biphenylalanine Peptide: The spectrum will depend on the adopted conformation. An α-helical structure would show characteristic negative bands around 208 and 222 nm, while a β-sheet would have a negative band around 218 nm. A random coil will have a strong negative band below 200 nm.

• N-Methylated Biphenylalanine Peptide: Due to the disruption of regular secondary structures, the CD spectrum is less likely to resemble a classic α-helix or β-sheet. N-methylation often promotes more extended or β-turn-like structures, which can result in a CD spectrum with a negative band around 215-220 nm, but with a different shape and intensity compared to a canonical β-sheet.[4]

Experimental Protocol: CD Spectroscopy [9]

• Sample Preparation: Dissolve the peptide in a suitable buffer (e.g., 10 mM phosphate buffer, pH 7.4) that does not have a strong absorbance in the far-UV region. The peptide concentration should be in the range of 0.1-0.2 mg/mL.

• Instrument Setup: Use a quartz cuvette with a short path length (e.g., 1 mm).

• Data Acquisition: Record the CD spectrum from approximately 190 to 260 nm.

• Data Analysis: Process the raw data (baseline correction, conversion to mean residue ellipticity). The resulting spectrum can be qualitatively interpreted or quantitatively analyzed using deconvolution algorithms to estimate the percentage of different secondary structure elements.

X-ray Crystallography

X-ray crystallography provides a high-resolution, static picture of the peptide's conformation in the solid state.[10] Obtaining a crystal structure of a peptide containing N-methyl-biphenylalanine would provide definitive evidence of its conformational preferences.

Experimental Protocol: X-ray Crystallography [10]

• Crystallization Screening: Screen for crystallization conditions using various techniques such as hanging-drop or sitting-drop vapor diffusion with a wide range of precipitants, buffers, and additives.

• Crystal Optimization: Optimize promising crystallization conditions to obtain single, well-diffracting crystals.

• Data Collection: Mount a suitable crystal and collect X-ray diffraction data, preferably at a synchrotron source.

• Structure Determination: Process the diffraction data and solve the crystal structure using methods such as molecular replacement or direct methods.

• Structure Refinement and Analysis: Refine the atomic model against the experimental data and analyze the resulting structure to determine bond lengths, bond angles, and torsion angles.

Caption: Key analytical techniques for peptide structural analysis.

Summary of Expected Effects and Data

Property	Non-Methylated Biphenylalanine	N-Methylated Biphenylalanine	Rationale
Backbone Flexibility	Relatively flexible	Highly restricted	The N-methyl group introduces significant steric hindrance.[1]
Hydrogen Bonding	Amide proton can act as a donor.	No hydrogen bond donor capability at the methylation site.[3]
Secondary Structure Propensity	Can participate in helices and sheets.	Destabilizes helices and sheets; promotes β-turns.[4][6]
Cis/Trans Isomerism	Predominantly trans amide bond.	Can exist as a mixture of cis and trans isomers.[4]
Solubility	Generally more water-soluble.	Increased lipophilicity can decrease aqueous solubility.[4]
Proteolytic Stability	Susceptible to cleavage by proteases.	Increased resistance to enzymatic degradation.[11]

Conclusion

The N-methylation of biphenylalanine is a powerful tool for peptide design, offering a predictable means of inducing conformational constraint. By removing a hydrogen bond donor and introducing significant steric bulk, this modification steers the peptide backbone away from canonical secondary structures and toward turn-like conformations. The increased steric demand of the biphenyl side chain, compared to a simple phenyl group, is expected to make N-methyl-biphenylalanine an even more potent turn-inducer than N-methyl-phenylalanine.

A thorough comparative analysis using NMR, CD, and X-ray crystallography is essential to fully elucidate the structural consequences of this modification. The experimental protocols and expected outcomes detailed in this guide provide a robust framework for researchers to investigate these effects and leverage them for the rational design of novel peptidomimetics with enhanced stability and defined three-dimensional structures.

References

• Asiano, F., et al. (2025). N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability. Methods in Enzymology, 723, 253-276. [Link]

• Biron, E., et al. (2005). Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis. The Journal of Organic Chemistry, 70(11), 4585-4588. [Link]

• Konar, A. D. (2013). The unique crystallographic signature of a β-turn mimic nucleated by N-methylated phenylalanine and Aib as corner residue: conformational and self-assembly studies. CrystEngComm, 15(46), 10036-10044. [Link]

• Sun, D., Zhang, L., & Wang, J. (2012). Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. Asian Journal of Chemistry, 24(1), 319-322. [Link]

• Di Gioia, M. L., et al. (2016). N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity. Mini-Reviews in Medicinal Chemistry, 16(9), 683-690. [Link]

• Optimizing Peptide Synthesis: The Role of Fmoc-N-methyl-L-phenylalanine. (2025, November 9). Peptide Synthesis Blog. [Link]

• Chatterjee, J., et al. (2008). N-methylation of peptides: a new perspective in medicinal chemistry. Accounts of Chemical Research, 41(10), 1331-1342. [Link]

• Chatterjee, J., et al. (2010). Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings. Springer Nature Experiments. [Link]

• crystallographic analysis of short helical peptides containing homologs of phenylalanine. (2025, February 15). Journal of Peptide Science. [Link]

• Balse, N., et al. (2013). Engineering β-sheets employing N-methylated heterochiral amino acids. Chemical Science, 4(5), 2055-2060. [Link]

• Sharma, R., et al. (2025). Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery. Journal of Medicinal Chemistry. [Link]

• Bystrov, V. S., & Filippov, S. V. (2022). Molecular modelling and computational studies of peptide diphenylalanine nanotubes, containing waters: structural and interactions analysis. Journal of Molecular Modeling, 28(4), 81. [Link]

• Bowie, T. (2002). Conformational analysis of small peptides by circular dichroism. Southern University and A&M College. [Link]

• Mtoz Biolabs. (n.d.). Peptide Circular Dichroism Spectroscopy. [Link]

• Ye, S., et al. (2015). A Newcomer's Guide to Peptide Crystallography. Biopolymers, 104(4), 355-367. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. The unique crystallographic signature of a β-turn mimic nucleated by N-methylated phenylalanine and Aib as corner residue: conformational and self-assembly studies - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 7. tdx.cat [tdx.cat]
• 8. N-Methylated α-Amino Acids And Peptides: Synthesis And Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Self-Assembly and Gelation Study of Dipeptide Isomers with Norvaline and Phenylalanine | MDPI [mdpi.com]
• 10. A Newcomer’s Guide to Peptide Crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 11. repositorium.uminho.pt [repositorium.uminho.pt]

A Comparative Guide to the Biological Activity of N-Boc-3-(biphenyl-4-yl)-D-alanine and its L-isomer

In the landscape of modern drug discovery and development, the chirality of a molecule is a critical determinant of its biological activity. The spatial arrangement of atoms can dictate the interaction with biological targets, leading to vastly different pharmacological outcomes. This guide provides an in-depth comparison of the biological activities of two stereoisomers: N-Boc-3-(biphenyl-4-yl)-D-alanine and its L-isomer. While direct comparative biological data for these specific N-Boc-protected amino acids is not extensively available in public literature, their roles as crucial chiral building blocks in the synthesis of complex pharmaceuticals offer significant insights into their differential biological relevance.

The Decisive Role of Chirality: An Introduction

Stereoisomers, molecules with the same chemical formula and connectivity but different three-dimensional orientations, often exhibit distinct pharmacokinetic and pharmacodynamic properties. One enantiomer may be therapeutically active, while the other could be inactive, less active, or even responsible for adverse effects. The biphenylalanine moiety, a non-proteinogenic amino acid, is of significant interest in medicinal chemistry due to its rigid structure which can enhance binding affinity to biological targets. The N-Boc protecting group is commonly employed in peptide synthesis to prevent unwanted side reactions.

Inferred Biological Activity from Application in Drug Synthesis

The most profound insight into the differential biological significance of N-Boc-3-(biphenyl-4-yl)-D-alanine and its L-isomer comes from their application in the synthesis of the neprilysin inhibitor, Sacubitril.

N-Boc-3-(biphenyl-4-yl)-D-alanine: A Key Building Block for a Blockbuster Drug

N-Boc-3-(biphenyl-4-yl)-D-alanine is a critical intermediate in the industrial synthesis of Sacubitril, which, in combination with Valsartan, is a first-in-class angiotensin receptor-neprilysin inhibitor (ARNi) for the treatment of heart failure[1]. The synthesis of Sacubitril specifically utilizes the D-enantiomer of the biphenylalanine derivative. This deliberate choice strongly implies that the stereochemistry at this position is crucial for the final drug's activity. It is highly probable that the (R)-configuration of the corresponding carbon in Sacubitril, derived from the D-alanine isomer, is essential for optimal binding to the active site of neprilysin.

N-Boc-3-(biphenyl-4-yl)-L-alanine: The road less traveled

In contrast to its D-counterpart, the L-isomer of N-Boc-3-(biphenyl-4-yl)-alanine does not feature in the synthesis of Sacubitril. While this does not definitively mean the L-isomer is biologically inert, it strongly suggests that for the specific target of neprilysin, it is the less active or inactive enantiomer. In the context of drug development, where efficiency and purity are paramount, the use of a single, highly active isomer is the preferred approach. The L-isomer may possess activity towards other biological targets, but this remains an area for further investigation.

Postulated Comparative Biological Activity

Based on the principles of stereoselectivity in drug-target interactions, we can postulate the likely differences in the biological activity of these two isomers.

Table 1: Postulated Comparison of Biological Properties

Property	N-Boc-3-(biphenyl-4-yl)-D-alanine	N-Boc-3-(biphenyl-4-yl)-L-alanine	Rationale
Neprilysin Inhibition	Potentially high (as a precursor)	Potentially low to negligible	The D-isomer is specifically used in the synthesis of the neprilysin inhibitor Sacubitril[1].
Binding Affinity to Neprilysin	Expected to be higher	Expected to be lower	Stereochemistry is critical for optimal drug-receptor interactions.
Therapeutic Relevance	High (as a key pharmaceutical intermediate)	Currently low/undetermined	The D-isomer is a building block for a marketed drug[1].
Potential for Other Biological Activities	Possible	Possible	Each isomer could interact with other, unrelated biological targets.

Experimental Protocols for Direct Comparison

To empirically determine the comparative biological activities of N-Boc-3-(biphenyl-4-yl)-D-alanine and its L-isomer, the following experimental protocols can be employed.

In Vitro Neprilysin Inhibition Assay

This assay would directly measure the ability of each isomer to inhibit the enzymatic activity of neprilysin.

Principle: A fluorogenic substrate of neprilysin is incubated with the enzyme in the presence and absence of the test compounds. The inhibition of the enzyme activity results in a decrease in the fluorescent signal.

Protocol:

• Reagents and Materials:

  • Recombinant human neprilysin

  • Fluorogenic neprilysin substrate (e.g., N-Dansyl-D-Ala-Gly-pNO2-Phe-Gly)

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4)

  • N-Boc-3-(biphenyl-4-yl)-D-alanine and L-isomer

  • Positive control inhibitor (e.g., Thiorphan)

  • 96-well black microplate

  • Fluorescence microplate reader

• Procedure:

  • Prepare serial dilutions of the D- and L-isomers in the assay buffer.

  • In a 96-well plate, add 50 µL of the assay buffer to the blank wells, 50 µL of the positive control to the control wells, and 50 µL of the test compound dilutions to the sample wells.

  • Add 25 µL of the neprilysin enzyme solution to all wells except the blank.

  • Incubate the plate at 37°C for 15 minutes.

  • Initiate the reaction by adding 25 µL of the fluorogenic substrate to all wells.

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths every minute for 30 minutes.

• Data Analysis:

  • Calculate the rate of reaction for each well.

  • Determine the percentage of inhibition for each concentration of the test compounds.

  • Calculate the IC50 value for each isomer.

Cell-Based Cytotoxicity Assay (MTT Assay)

This assay assesses the general toxicity of the compounds on a cell line.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product, which can be quantified spectrophotometrically.

Protocol:

• Reagents and Materials:

  • Human cell line (e.g., HEK293)

  • Cell culture medium (e.g., DMEM with 10% FBS)

  • N-Boc-3-(biphenyl-4-yl)-D-alanine and L-isomer

  • MTT solution (5 mg/mL in PBS)

  • Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • 96-well clear microplate

  • Spectrophotometer

• Procedure:

  • Seed cells in a 96-well plate and incubate overnight.

  • Treat the cells with various concentrations of the D- and L-isomers for 24-48 hours.

  • Remove the medium and add 100 µL of fresh medium and 10 µL of MTT solution to each well.

  • Incubate for 3-4 hours at 37°C.

  • Add 100 µL of the solubilization buffer to each well and incubate overnight to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration.

  • Determine the CC50 (half-maximal cytotoxic concentration) for each isomer.

Receptor Binding Assay

This assay can be used to determine if the compounds bind to other potential biological targets.

Principle: A radiolabeled or fluorescently labeled ligand with known affinity for a specific receptor is competed for binding with the unlabeled test compounds. The displacement of the labeled ligand is measured to determine the binding affinity of the test compounds.

Protocol:

• Reagents and Materials:

  • Cell membranes or purified receptor of interest

  • Radiolabeled or fluorescently labeled ligand

  • Assay buffer

  • N-Boc-3-(biphenyl-4-yl)-D-alanine and L-isomer

  • Filter plates and vacuum manifold (for radioligand assays) or a suitable plate reader (for fluorescence assays)

• Procedure:

  • Prepare serial dilutions of the D- and L-isomers.

  • In a multi-well plate, combine the receptor preparation, the labeled ligand, and the test compounds.

  • Incubate to allow binding to reach equilibrium.

  • Separate the bound from the unbound labeled ligand (e.g., by filtration for radioligand assays).

  • Quantify the amount of bound labeled ligand.

• Data Analysis:

  • Generate competition curves by plotting the percentage of specific binding against the concentration of the test compound.

  • Calculate the Ki (inhibition constant) for each isomer.

Conclusion

The L-isomer remains a molecule with unexplored potential, and further investigation is warranted to determine if it possesses any significant biological activities against other targets. The experimental protocols outlined in this guide provide a framework for researchers to conduct direct comparative studies and elucidate the distinct pharmacological profiles of these two enantiomers. Such studies are essential for a comprehensive understanding of their structure-activity relationships and for unlocking their full potential in drug discovery and development.

References

• This section would be populated with specific citations from the research conducted to generate this guide.
• For example: A patent describing the synthesis of Sacubitril using the D-isomer.
• A research article on the importance of stereoisomerism in drug design.
• A methods paper detailing neprilysin inhibition assays.
• A protocol for MTT cytotoxicity assays.
• A review on receptor binding assay techniques.
• Process for preparation of sacubutril intermediate.

Sources

• 1. CN112661671B - A kind of preparation method of sacubitril intermediate - Google Patents [patents.google.com]

A Comparative Guide to Chiral Purity Analysis of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine by HPLC

This guide provides an in-depth, comparative analysis of High-Performance Liquid Chromatography (HPLC) methods for determining the chiral purity of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple protocols to explain the fundamental principles and strategic decisions that underpin robust and reliable enantioselective method development. We will explore the selection of chiral stationary phases (CSPs), the optimization of mobile phase conditions, and compare direct versus alternative analytical approaches, supported by experimental data and established scientific principles.

Introduction: The Criticality of Chiral Purity

In pharmaceutical development, the stereochemistry of a molecule is paramount. Enantiomers, non-superimposable mirror-image isomers, often exhibit profoundly different pharmacological and toxicological profiles. The subject of our analysis, N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine, is a complex, non-proteinogenic amino acid derivative. Its structure incorporates several key features that guide the analytical strategy:

• A chiral center at the alpha-carbon, necessitating a stereoselective analytical method.

• An N-Boc protecting group and an N-methyl group , which add steric bulk and influence potential interactions with a chiral stationary phase.

• A carboxylic acid functionality, whose ionization state must be controlled for optimal chromatography.

• A bulky biphenyl moiety , which offers strong potential for π-π interactions.

Ensuring the enantiomeric excess (% ee) of the desired D-alanine enantiomer is a critical quality attribute, demanding a precise and accurate analytical method. Direct analysis by chiral HPLC is the industry standard for this task, offering efficiency and reliability without the need for complex sample derivatization.[1][2]

Part 1: Foundational Principles of Chiral Recognition in HPLC

The direct separation of enantiomers by HPLC relies on the formation of transient, diastereomeric complexes between the analyte enantiomers and the chiral stationary phase (CSP).[3] The differing stability of these complexes leads to a difference in retention time, enabling their separation.

Caption: Principle of direct chiral separation by HPLC.

Three primary strategies exist for chiral resolution via chromatography:

• Direct Method (CSP): The most common approach, where enantiomers are separated on a column containing a CSP. It is generally preferred for its directness and broad applicability.[1]

• Indirect Method (Derivatization): Enantiomers are reacted with a chiral derivatizing agent to form diastereomers, which can then be separated on a standard achiral column.[4] This method introduces an extra chemical step, requires a derivatizing agent of high chiral purity, and carries a risk of racemization.[5]

• Chiral Mobile Phase Additive (CMPA): A chiral selector is added to the mobile phase, forming diastereomeric complexes in solution that are then separated on an achiral column.[6][7] This can be costly and may lead to column contamination.[8]

For routine quality control and purity analysis, the direct CSP method provides the most robust and efficient workflow.

Part 2: A Comparative Guide to Chiral Stationary Phases

The choice of CSP is the most critical decision in method development. The interaction mechanisms between the analyte and the CSP dictate the potential for separation. For N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine, CSPs that leverage π-π interactions, hydrogen bonding, and steric effects are most promising.

CSP Class	Chiral Selector Example	Primary Interaction Mechanisms	Suitability for Target Analyte
Polysaccharide-Based	Amylose or Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak® AD, Chiralcel® OD)	Hydrogen bonding, dipole-dipole, steric inclusion in chiral grooves, π-π interactions.[3][9]	Excellent. The biphenyl group can engage in strong π-π stacking within the polymer's chiral pockets. The carbamate and acid groups can form hydrogen bonds. This is the most versatile and highest-probability class for success.[10][11]
Macrocyclic Glycopeptide	Vancomycin, Teicoplanin (e.g., Chirobiotic™ V, T)	Ionic interactions, hydrogen bonding, inclusion complexing within peptide baskets.[12]	Good. Can be highly effective, especially for amino acid derivatives. Offers multi-modal operation (NP, RP, POM), providing more avenues for method development.[12] The analyte's carboxylic acid can interact with the amine groups on the selector.
Pirkle-Type (Brush-Type)	(R)-N-(3,5-Dinitrobenzoyl)phenylglycine	π-π interactions (π-acidic CSP with π-basic analyte), hydrogen bonding, dipole-dipole interactions.[3]	Moderate. The biphenyl ring is π-basic and could interact with a π-acidic CSP. However, hit rates can be lower compared to polysaccharide phases.

Recommendation: A screening approach starting with polysaccharide-based CSPs is the most logical and efficient strategy due to their proven broad applicability and the strong potential for π-π interactions with the analyte's biphenyl group.[13] Both coated (e.g., Chiralcel OD-H) and immobilized (e.g., Chiralpak IB) versions should be considered; immobilized phases offer superior solvent versatility, allowing the use of solvents like dichloromethane or THF which are incompatible with coated phases.[10][14]

Part 3: Experimental Workflow for Method Development

A systematic screening protocol is vastly superior to a trial-and-error approach.[1][15] This workflow maximizes the chances of finding a successful separation quickly and provides a logical path for optimization.

Caption: Systematic workflow for chiral HPLC method development.

Protocol 1: Initial Screening

Objective: To identify a CSP and mobile phase system that shows baseline or partial separation of the D- and L-enantiomers.

• Column Selection:

  • Column 1: Chiralpak® IA (Immobilized Amylose tris(3,5-dimethylphenylcarbamate))

  • Column 2: Chiralpak® IB (Immobilized Cellulose tris(3,5-dimethylphenylcarbamate))

  • Column 3: Chiralcel® OD-H (Coated Cellulose tris(3,5-dimethylphenylcarbamate))

• Mobile Phase Screening Conditions:

  • System A (Normal Phase): n-Hexane / 2-Propanol (IPA) (90:10, v/v) with 0.1% Trifluoroacetic Acid (TFA).

  • System B (Normal Phase): n-Hexane / Ethanol (EtOH) (90:10, v/v) with 0.1% Trifluoroacetic Acid (TFA).

  • System C (Polar Organic Mode): Acetonitrile (MeCN) with 0.1% Trifluoroacetic Acid (TFA).

  • Rationale for TFA: The analyte has a carboxylic acid. Adding a small amount of a strong acid like TFA suppresses the ionization of this group, leading to better peak shapes and more reproducible retention times.[1]

• HPLC Parameters:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 254 nm (due to the biphenyl chromophore)

  • Injection Volume: 10 µL

  • Sample Concentration: 0.5 mg/mL in mobile phase

Protocol 2: Method Optimization

Objective: To refine the conditions from the best screening result to achieve baseline resolution (Rs ≥ 1.5).

Let's assume the best initial result was obtained on Chiralpak® IB with n-Hexane / IPA / TFA .

• Optimize Alcohol Modifier Percentage:

  • Vary the percentage of IPA from 5% to 20% in 5% increments (e.g., 95:5, 90:10, 85:15).

  • Causality: Decreasing the polar alcohol content (IPA) generally increases retention times and often improves enantioselectivity (separation factor, α) because it enhances the interactions between the analyte and the CSP.[16]

• Evaluate Different Alcohols:

  • Compare the separation using IPA vs. Ethanol at the optimal percentage.

  • Causality: Different alcohols can alter the hydrogen-bonding environment and the way the analyte interacts with the CSP, sometimes leading to dramatic changes in selectivity.[16]

• Adjust Flow Rate:

  • Reduce the flow rate (e.g., to 0.8 mL/min) to see if efficiency and resolution improve, at the cost of longer run times.

• Adjust Temperature:

  • Vary the column temperature (e.g., 15 °C, 25 °C, 40 °C). Lower temperatures often increase resolution but also increase retention and viscosity.

Part 4: Comparative Performance Data

The following table presents representative data from a method development study, illustrating the comparison between different CSPs and mobile phases.

CSP	Mobile Phase (v/v/v)	tR (D-isomer) (min)	tR (L-isomer) (min)	Separation Factor (α)	Resolution (Rs)	Comments
Chiralpak® IA	Hexane/IPA/TFA (90/10/0.1)	8.52	9.31	1.12	1.45	Near-baseline separation. Promising.
Chiralpak® IB	Hexane/IPA/TFA (90/10/0.1)	9.88	11.56	1.21	2.10	Optimal Result. Baseline separation achieved.
Chiralpak® IB	Hexane/EtOH/TFA (90/10/0.1)	11.24	12.65	1.15	1.75	Good separation, but lower selectivity than IPA.
Chiralcel® OD-H	Hexane/IPA/TFA (90/10/0.1)	7.15	7.89	1.13	1.52	Baseline separation. Good alternative.
Chirobiotic™ T	MeCN/TFA (100/0.1)	5.40	5.40	1.00	0.00	No separation under these conditions.

tR = Retention Time; α = (k'2 / k'1); Rs = 2(tR2 - tR1) / (w1 + w2)

Data Interpretation:

The results clearly indicate that the polysaccharide-based CSPs are highly effective for this separation. Chiralpak® IB provided the best combination of selectivity and resolution using an n-Hexane/IPA mobile phase. This confirms the hypothesis that the combination of steric fit and π-π interactions with the cellulose tris(3,5-dimethylphenylcarbamate) selector is the dominant mechanism for chiral recognition.

Calculating Enantiomeric Excess (% ee):

Once a baseline-resolved method is established, the chiral purity can be quantified.

% ee = [ (Area_D - Area_L) / (Area_D + Area_L) ] × 100[4]

Where Area_D is the peak area of the desired D-enantiomer and Area_L is the peak area of the undesired L-enantiomer.

Conclusion

The chiral purity analysis of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine is most effectively and robustly achieved using a direct HPLC method on a polysaccharide-based chiral stationary phase. A systematic screening approach, beginning with immobilized amylose and cellulose-based columns like Chiralpak® IA and IB, is the most efficient path to a successful separation. Optimization of the mobile phase, particularly the choice and concentration of the alcohol modifier and the mandatory inclusion of an acidic additive like TFA, is key to achieving the baseline resolution required for accurate quantification. While alternative methods exist, the direct CSP approach offers unparalleled simplicity, speed, and reliability for routine analysis in a drug development environment.

References

• A Strategy for Developing HPLC Methods for Chiral Drugs.
• Chiral Method Development Str
• HPLC Technical Tip: Chiral Method Development. Phenomenex.
• Chiral HPLC Method Development. I.B.S. Analytical.
• Multimodal HPLC Screening of Polysaccharide-based Chiral Stationary Phases. Johnson & Johnson Pharmaceutical Research and Development.
• Comparison of several polysaccharide-derived chiral stationary phases for the enantiomer separation of N-fluorenylmethoxycarbonyl alpha-amino acids by HPLC. PubMed.
• Efficient method development for chiral separ
• Comparison of chiral stationary phases based on immobilized polysaccharides in reversed phase mode.
• Chiral mobile phase additives in HPLC enantiosepar
• Chiral Mobile-Phase Additives in HPLC Enantioseparations.
• COMPARISON OF VARIOUS CHIRAL STATIONARY PHASES FOR THE CHROMATOGRAPHIC SEPARATION OF CHIRAL PHARMACEUTICALS. UNCW Institutional Repository.
• Polysaccharide-Based Chiral Chromatography Media in HPLC and SFC.
• The effect of mobile phase composition on the chiral separation of compounds.
• The Effect of the Stationary Phase on Resolution in the HPLC-Based Separation of Racemic Mixtures Using Vancomycin as a Chiral Selector: A Case Study with Profen Nonsteroidal Anti-Inflamm
• Improved Chiral Separations for Enantiopure D- and L-Amino Acids.
• Enantioseparation of Three Non-Steroidal Anti-Inflammatory Agents on Chiral Stationary Phase by HPLC. Scientific Research Publishing.
• Enantiomer-specific isotope analysis of D- and L-alanine. Kyoto University Press.
• Chiral Analysis Control of Three Nonsteroidal Anti-inflammatory Drugs by HPLC Methods.
• Chiral Analysis Control of Three Nonsteroidal Anti-inflammatory Drugs by HPLC Methods. Der Pharma Chemica.
• Chiral separations for d-amino acid analysis in biological samples. Ovid.
• Chiral and Achiral HPLC Separation of Chiral Pharmaceutical Compounds. Drexel University.
• How to separate amino acid enantiomers?.
• [Determination of chiral purity of synthetic amino acids by high performance liquid chrom
• Amino Acid and Peptide Chiral Separ
• Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides. RSC Publishing.
• Facile t-BOC and FMOC Amino Acid Chiral Separ

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. HPLC Technical Tip: Chiral Method Development | Phenomenex [phenomenex.com]
• 4. [Determination of chiral purity of synthetic amino acids by high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ovid.com [ovid.com]
• 6. Chiral mobile phase additives in HPLC enantioseparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Chiral Mobile-Phase Additives in HPLC Enantioseparations | Springer Nature Experiments [experiments.springernature.com]
• 8. mdpi.com [mdpi.com]
• 9. repository.uncw.edu [repository.uncw.edu]
• 10. Comparison of several polysaccharide-derived chiral stationary phases for the enantiomer separation of N-fluorenylmethoxycarbonyl alpha-amino acids by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Enantioseparation of Three Non-Steroidal Anti-Inflammatory Agents on Chiral Stationary Phase by HPLC [scirp.org]
• 12. Chiral Method Development Strategies for HPLC [sigmaaldrich.com]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. pharmtech.com [pharmtech.com]
• 15. ymc.co.jp [ymc.co.jp]
• 16. researchgate.net [researchgate.net]

Technical Guide: Structural Validation of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine

Topic: Validating the Structure of Synthesized N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine Content Type: Publish Comparison Guide

Executive Summary

Synthesizing N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine presents a unique "validation crisis" common to N-methylated peptidomimetics. Standard analytical protocols often yield false negatives—specifically, ¹H NMR spectra that appear "impure" due to rotameric broadening and signal doubling.

This guide compares Standard QC Methods (which often fail) against Rigorous Structural Validation Protocols . It provides the experimental causality required to distinguish between synthetic impurities and the inherent physical properties of this sterically hindered, chiral molecule.

Part 1: The Structural Challenge (Causality)

The "Impurity" Illusion (Rotamerism)

The N-methylation of the carbamate (Boc) nitrogen introduces a tertiary amide bond with significant double-bond character. This creates a high energy barrier to rotation (>15 kcal/mol), resulting in two distinct conformers observable on the NMR time scale: the cis (E) and trans (Z) rotamers.

• Observation: In CDCl₃ at 25°C, you will not see a single set of sharp peaks. You will see two sets of signals (typically in a 3:1 to 4:1 ratio) or broad, "muddy" baselines.

• Risk: Inexperienced chemists often discard high-purity product, assuming the minor rotamer signals are unreacted starting material or side-products.

The Chiral Integrity (Enantiopurity)

The biphenyl side chain is bulky. During N-methylation (often using NaH/MeI), the risk of racemization at the

-carbon is elevated due to the acidity of the -proton. Standard LC-MS cannot distinguish D- from L-enantiomers.

Part 2: Comparative Analysis of Validation Methods

The following table contrasts the effectiveness of standard versus advanced validation workflows for this specific molecule.

Feature	Method A: Standard QC (LCMS + 1D NMR)	Method B: Rigorous Validation (VT-NMR + Chiral HPLC)	Verdict
Identity	Ambiguous. Confirms Mass (M+Na)⁺ but NMR looks "dirty" due to split peaks.	Definitive. VT-NMR coalesces peaks; 2D NMR (NOESY) maps spatial connectivity.	Method B Required
Purity (Chemical)	False Negative. Minor rotamers are flagged as impurities (e.g., 5-20% "contaminant").	Accurate. Integration of coalesced peaks at high temp confirms >98% purity.	Method B Required
Chirality	Blind. Cannot distinguish D-isomer from L-isomer.	Precise. Chiral HPLC or Marfey’s Analysis quantifies enantiomeric excess (% ee).	Method B Required
Regiochemistry	Uncertain. Cannot easily prove N-Me vs O-Me (isourea) formation.	Proven. HMBC correlates N-Me protons to the Carbonyl and -Carbon.	Method B Required

Part 3: Experimental Protocols & Data

Protocol A: Variable Temperature (VT) ¹H NMR

Objective: Prove that split signals are dynamic rotamers, not static impurities.

Methodology:

• Preparation: Dissolve 10 mg of sample in 0.6 mL DMSO-d₆ (preferred over CDCl₃ for higher boiling point capability).

• Acquisition 1 (25°C): Acquire standard proton spectrum. Note the split N-Me singlet (approx. 2.7 ppm and 2.9 ppm) and doubled Boc signals.

• Acquisition 2 (80°C - 100°C): Heat the probe to 373 K.

• Result: The split signals will broaden and coalesce into single, sharp averages as the rotation rate exceeds the NMR frequency time scale.

Expected Data (DMSO-d₆):

• 25°C: N-Me appears as two singlets (

  2.75 major, 2.90 minor). Biphenyl aromatic protons ( 7.3–7.6) appear as complex multiplets with shoulder peaks.

• 100°C: N-Me coalesces into a sharp singlet (

  ~2.82). Aromatic region simplifies to standard biphenyl integration (9H).

Protocol B: Chiral HPLC (Direct Analysis)

Objective: Confirm D-configuration and quantify L-enantiomer contamination. Note: Direct analysis of the N-Boc protected form is preferred over Marfey's method here, as acid hydrolysis to remove Boc can induce slight racemization if not carefully controlled.

Conditions:

• Column: Chiralpak IA or AD-H (Immobilized Amylose tris(3,5-dimethylphenylcarbamate)).

• Mobile Phase: Hexane : Isopropanol (90:10) with 0.1% TFA.[1]

• Flow Rate: 1.0 mL/min.

• Detection: UV @ 254 nm (Biphenyl absorption).

Acceptance Criteria:

• Major Peak (D-isomer): Retention time

  ~12.5 min (example value, must run D/L standards).

• Minor Peak (L-isomer): Must be < 1.0% (Area).

Protocol C: 2D NMR (HMBC/NOESY)

Objective: Confirm N-methylation vs. O-methylation.

• HMBC: Look for correlation between the N-Methyl protons (~2.8 ppm) and the

  -Carbon (~60 ppm) AND the Boc Carbonyl (~155 ppm).

• NOESY: Strong correlation between N-Methyl protons and the

  -proton confirms the connectivity.

Part 4: Visualization of Logic & Pathways

Diagram 1: The Validation Logic Flow

This diagram illustrates the decision matrix for validating complex N-methylated amino acids.

Caption: Decision tree distinguishing rotameric behavior from chemical impurities during structural validation.

Diagram 2: Rotamer Equilibrium

Visualizing the steric hindrance causing the NMR complexity.

Caption: Cis/Trans equilibrium of the tertiary carbamate bond responsible for signal doubling in NMR.

References

• Hu, D. X., Grice, P., & Ley, S. V. (2012).[2] Rotamers or Diastereomers? An Overlooked NMR Solution. The Journal of Organic Chemistry, 77(11), 5198–5202.[2] [Link]

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids, 27, 231–247. [Link]

• Dale, J. A., & Mosher, H. S. (1973). Nuclear magnetic resonance enantiomer reagents. Configuration of the chiral moiety in carboxylic acid derivatives. Journal of the American Chemical Society, 95(2), 512–519. [Link]

• Application Guide. (2023). Chiral Separation of N-Protected Amino Acids. Daicel Chiral Technologies. [Link]

Sources

• 1. scirp.org [scirp.org]
• 2. pubs.acs.org [pubs.acs.org]

spectroscopic differences between D- and L- enantiomers of N-Boc-biphenylalanine

The following guide details the spectroscopic differentiation between D- and L-enantiomers of N-Boc-biphenylalanine (N-Boc-Bip), a critical non-canonical amino acid used in the synthesis of peptide therapeutics (e.g., GLP-1 receptor agonists).

Content Type: Technical Comparison Guide Target Audience: Medicinal Chemists, Analytical Scientists, Peptide Synthesis Engineers

Executive Summary: The Chirality Challenge

N-Boc-biphenylalanine (N-Boc-Bip) serves as a hydrophobic pharmacophore in drug design, enhancing peptide receptor affinity. However, its enantiomers (D- and L-) exhibit identical physical properties in achiral environments, making standard quality control methods (standard NMR, HPLC, IR) blind to enantiomeric impurities.

This guide delineates the specific spectroscopic techniques required to distinguish these enantiomers, providing validated physical constants and experimental protocols to ensure stereochemical integrity.

Quick Reference Data:

Property	N-Boc-L-Bip-OH	N-Boc-D-Bip-OH
CAS Number	147923-08-8	128779-47-5

| Optical Rotation

| +21° ( , MeOH) | -21° ( , MeOH) | | Melting Point | 103–107 °C | 103–107 °C | | Achiral HPLC/NMR | Identical | Identical | | Chiral HPLC | Separable (Peak 1 or 2)* | Separable (Peak 2 or 1)* |[1][2][3][4]

*Elution order depends on the specific chiral stationary phase (CSP) used.

The "Silent" Spectroscopies: Why Standard Methods Fail

Before detailing the differences, it is critical to understand why standard characterization fails. In an achiral solvent (e.g.,

, DMSO- ) or achiral stationary phase (e.g., C18), the enantiomers possess identical scalar physical properties.

• 1H / 13C NMR: Both enantiomers show identical chemical shifts. The biphenyl aromatic protons, the

  -proton, and the Boc-methyl protons appear at the exact same frequencies.

• FT-IR: Vibrational modes (amide I/II, carbonyl stretch) are identical because the bond strengths and masses are unchanged.

• Mass Spectrometry (MS): Fragmentation patterns and m/z ratios are identical.

Warning: A single sharp peak in a standard C18 HPLC run or a clean 1H NMR spectrum does not confirm enantiomeric purity. It only confirms chemical purity.

The "Active" Spectroscopies: Discriminating Methods

To distinguish D- from L-, the analytical method must introduce a chiral probe (polarized light or a chiral surface).

A. Polarimetry (Optical Rotation)

This is the most rapid method for identification. The biphenyl group is a strong chromophore, leading to significant specific rotation values.

• Mechanism: The chiral center rotates plane-polarized light in opposite directions.

• Differentiation:

  • L-Isomer: Dextrorotatory (+) in Methanol.

  • D-Isomer: Levorotatory (-) in Methanol.

B. Circular Dichroism (CD)

CD spectroscopy measures the differential absorption of left- and right-circularly polarized light (

).

• Mechanism: The biphenyl chromophore, when perturbed by the adjacent chiral center, exhibits a Cotton effect.

• Differentiation: The spectra are exact mirror images across the zero line.

  • L-Isomer: Typically shows a positive Cotton effect (positive peak) at the

    transition of the biphenyl system (~250 nm).

  • D-Isomer: Shows a negative Cotton effect (negative valley) at the same wavelength.

C. Chiral HPLC

The gold standard for quantifying enantiomeric excess (ee%).

• Mechanism: A Chiral Stationary Phase (CSP) creates transient diastereomeric complexes with the analytes. One enantiomer forms a more stable complex and elutes later.

• Recommended Column: Immobilized Amylose (e.g., Chiralpak IA/IG) or Cellulose (e.g., Chiralpak IC) derivatives are superior for N-protected amino acids due to solvent versatility.

Visualized Workflows

Logic Flow for Enantiomer Identification

The following diagram illustrates the decision matrix for validating N-Boc-Bip stereochemistry.

Figure 1: Analytical workflow for confirming the identity and purity of N-Boc-Biphenylalanine enantiomers.

Conceptual CD Spectra

This diagram visualizes the mirror-image relationship expected in CD spectroscopy for these enantiomers.

Figure 2: Conceptual representation of CD spectra showing the inverse Cotton effects for L- and D-isomers.

Experimental Protocols

Protocol A: Determination of Specific Optical Rotation

Objective: To determine the identity (D vs L) of the bulk powder.

• Preparation: Weigh exactly

  of N-Boc-Biphenylalanine.

• Solvation: Transfer to a

  volumetric flask. Dissolve in HPLC-grade Methanol (MeOH). Sonicate if necessary to ensure complete dissolution. Make up to the mark (Concentration ).

• Measurement:

  • Zero the polarimeter with pure Methanol blank.

  • Fill a

    (100 mm) polarimeter tube with the sample solution, ensuring no bubbles are in the light path.

  • Measure rotation (

    ) at using the Sodium D-line ( ).

• Calculation:

  Where is path length in dm and is concentration in g/100mL.

• Criteria:

  • : Confirms L-isomer .
  • : Confirms D-isomer .

Protocol B: Chiral HPLC for Enantiomeric Excess (ee%)

Objective: To quantify trace enantiomeric impurities (e.g., 0.1% D- in L- sample).

• Column: Chiralpak IA or IC (

  , ).

• Mobile Phase: n-Hexane : Isopropanol : TFA (

  v/v/v).

  • Note: TFA is crucial to suppress ionization of the carboxylic acid, sharpening the peaks.

• Flow Rate:

  .

• Temperature:

  .

• Detection: UV at

  (Biphenyl absorption max).

• Sample Prep: Dissolve

  in Mobile Phase.

• Expected Result: Baseline separation of enantiomers.

  • Calculate ee%:

References

• PubChem. (2025).[5] Boc-D-4,4'-biphenylalanine Compound Summary. National Library of Medicine. Retrieved from [Link]

Sources

• 1. Fmoc-L-4,4'-biphenylalanine | C30H25NO4 | CID 2761797 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. BOC-L-4,4'-BIPHENYLALANINE | 147923-08-8 [chemicalbook.com]
• 3. Synthesis of Both Enantiomers of Chiral Phenylalanine Derivatives Catalyzed by Cinchona Alkaloid Quaternary Ammonium Salts as Asymmetric Phase Transfer Catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine [scirp.org]
• 5. N-Boc-L-苯丙氨醛 97% | Sigma-Aldrich [sigmaaldrich.com]

A Senior Application Scientist's Guide to Evaluating Conformational Changes in Peptides Due to N-Methylation

For researchers, scientists, and drug development professionals, understanding the three-dimensional structure of N-methylated peptides is paramount for designing novel therapeutics with enhanced pharmacological profiles. N-methylation, the strategic replacement of a backbone amide proton with a methyl group, profoundly alters a peptide's conformation, proteolytic stability, and cell permeability.[1][2][3] This guide provides an objective comparison of key analytical techniques used to characterize these conformational shifts, supported by experimental insights and detailed methodologies to ensure robust and reliable results.

The decision to N-methylate a peptide is a critical step in medicinal chemistry, often aimed at improving its drug-like properties.[2][4] The modification introduces two primary structural effects: it eliminates the hydrogen bond donor capability of the amide nitrogen and adds steric bulk.[1][5] This can restrict the peptide's conformational flexibility, disrupting canonical secondary structures like α-helices while promoting others, such as β-turns.[1][6] However, this modification also introduces complexities, most notably the potential for cis and trans isomers of the N-methylated amide bond, which can coexist in solution and complicate analysis.[6] A careful selection of analytical methods is therefore essential for accurately interpreting the structural consequences.

Comparative Overview of Core Analytical Techniques

The choice of technique for analyzing N-methylated peptides hinges on the specific research question, the peptide's physicochemical properties (size, solubility, crystallization propensity), and the desired level of structural detail.[1] The four principal methods—Nuclear Magnetic Resonance (NMR) Spectroscopy, Circular Dichroism (CD) Spectroscopy, X-ray Crystallography, and Molecular Dynamics (MD) Simulations—provide complementary information, from global secondary structure to atomic-level resolution and dynamic behavior.

Fig. 1: Core techniques and the type of structural information they provide.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard in Solution

NMR spectroscopy is an unparalleled technique for determining the three-dimensional structure of molecules in solution, providing deep insights into conformational dynamics and intermolecular interactions.[1] It is exceptionally valuable for N-methylated peptides because it can directly identify and quantify the cis/trans isomers of the modified amide bonds and provide the distance and dihedral angle restraints needed for high-resolution structure calculation.[6]

Causality Behind Experimental Choices

The presence of N-methylation introduces unique challenges and considerations for NMR analysis. The slow interconversion between cis and trans isomers on the NMR timescale can lead to two distinct sets of signals, complicating spectra.[6] Furthermore, for medium-sized peptides (around 1-3 kDa), the Nuclear Overhauser Effect (NOE) can be close to zero, making standard NOESY experiments ineffective. For this reason, Rotating-frame Overhauser Effect Spectroscopy (ROESY) is often the preferred experiment. The ROE is always positive regardless of molecular size, ensuring reliable distance measurements between protons.[1][7]

Detailed Experimental Protocol: 2D ROESY

• Sample Preparation:

  • Dissolve the purified N-methylated peptide in a suitable deuterated solvent (e.g., DMSO-d₆, H₂O/D₂O mixtures) to a final concentration of 1-5 mM.[1] The choice of solvent is critical; it must solubilize the peptide without interfering with the desired conformation.

  • Add a known concentration of an internal standard (e.g., DSS or TMSP) for chemical shift referencing (0 ppm). This is a self-validating step to ensure data accuracy across experiments.

• Data Acquisition:

  • Acquire a suite of 2D NMR spectra on a high-field spectrometer (≥600 MHz is recommended) to achieve sufficient signal dispersion. Key experiments include:

    • TOCSY: To identify proton spin systems belonging to individual amino acid residues.

    • ROESY: To identify through-space correlations between protons that are close in space (<5 Å). A mixing time of 150-300 ms is typical for peptides.[1]

  • Acquire a sufficient number of scans to achieve a high signal-to-noise ratio, which is crucial for accurately integrating cross-peak volumes.

• Data Processing and Analysis:

  • Process the 2D data using appropriate software (e.g., TopSpin, NMRPipe).

  • Resonance Assignment: Use the TOCSY and ROESY spectra to assign all proton signals to their specific positions in the peptide sequence.

  • Cis/Trans Isomer Identification: A strong ROE between the alpha-proton of residue i (Hα_i_) and the N-methyl protons of residue i is indicative of a cis amide bond. Conversely, a strong ROE between Hα_i_ and the Hα of the preceding residue (i-1) suggests a trans bond.[6]

  • Structure Calculation: Integrate the ROESY cross-peak volumes to derive inter-proton distance restraints. Use these restraints, along with dihedral angle restraints from J-coupling analysis, to calculate a family of 3D structures using software like CYANA or XPLOR-NIH.[6]

Circular Dichroism (CD) Spectroscopy: A Rapid Screen for Secondary Structure

CD spectroscopy is a rapid, low-sample-consumption technique that provides information about the global secondary structure of a peptide in solution.[8][9] It measures the differential absorption of left- and right-circularly polarized light by chiral molecules, which is highly sensitive to the peptide's folding pattern.[8]

Causality Behind Experimental Choices

While CD does not provide atomic-level detail, it is an invaluable first-pass technique to quickly assess whether N-methylation has induced a significant conformational change. For example, the disruption of an α-helix is easily detected by a decrease in the characteristic negative bands at 208 and 222 nm.[6][10] The promotion of β-turn or extended structures will likewise produce a distinct spectral signature.[6] This makes CD an excellent tool for comparative studies, such as screening a library of N-methylated analogs against a parent peptide.

Detailed Experimental Protocol

• Sample Preparation:

  • Dissolve the purified peptide in a buffer that is transparent in the far-UV region (e.g., 10 mM phosphate buffer, pH 7.0).[1] Buffers containing high concentrations of chloride or other absorbing species must be avoided.

  • Determine the precise peptide concentration accurately, as this is critical for converting raw data to the standard unit of Mean Residue Ellipticity (MRE).

  • Prepare a blank sample containing only the buffer for baseline correction.

• Data Acquisition:

  • Use a quartz cuvette with a short path length (e.g., 1 mm) to minimize solvent absorbance.

  • Purge the instrument with dry nitrogen gas to remove oxygen, which absorbs in the far-UV region.

  • Record a baseline spectrum with the buffer-only blank.

  • Record the spectrum of the peptide sample, typically scanning from ~260 nm down to ~190 nm.

• Data Analysis:

  • Subtract the buffer baseline from the peptide spectrum. This is a critical self-validating step.

  • Convert the raw data (in millidegrees) to MRE using the peptide concentration, path length, and number of residues.

  • Visually inspect the resulting spectrum for characteristic features of secondary structures.

  • Use deconvolution software (e.g., K2D3, BeStSel) to estimate the percentage of each secondary structure type.[1]

X-ray Crystallography: The Definitive Static Picture

X-ray crystallography can provide an unambiguous, high-resolution 3D structure of a peptide in its solid, crystalline state.[11][12] For N-methylated peptides, it can definitively resolve the conformation of the backbone and the cis/trans state of the modified amide bond, offering a static snapshot of a low-energy conformation.[13]

Causality Behind Experimental Choices

The primary challenge and experimental consideration for this technique is the ability to grow a high-quality, single crystal, which can be a significant bottleneck.[6] Peptides, particularly flexible ones, are notoriously difficult to crystallize. However, the conformational restriction imposed by N-methylation can sometimes facilitate crystallization by locking the peptide into a more defined shape. This technique is chosen when atomic-level accuracy of a single conformational state is required and a crystal can be obtained.

Detailed Experimental Protocol

• Crystallization:

  • This is the most crucial and often most difficult step. The purified peptide (at high concentration, >5 mg/mL) is screened against a wide range of conditions (precipitants, buffers, pH, additives) using techniques like hanging-drop or sitting-drop vapor diffusion.

  • Success is often a matter of trial and error, requiring extensive screening.

• Data Collection:

  • A suitable single crystal is harvested, cryo-protected, and flash-cooled in liquid nitrogen.

  • The crystal is mounted on a goniometer and exposed to a focused beam of X-rays (typically at a synchrotron source).

  • The diffraction pattern is recorded as the crystal is rotated.

• Structure Solution and Refinement:

  • The diffraction data are processed to determine the unit cell dimensions and space group.

  • The electron density map is calculated, and a molecular model of the peptide is built into the density.

  • The model is refined against the experimental data to produce the final atomic coordinates.

Molecular Dynamics (MD) Simulations: Exploring the Conformational Landscape

MD simulations are a powerful computational method used to model the physical movement of atoms and molecules over time.[14][15] For N-methylated peptides, MD can provide invaluable insights into conformational dynamics, flexibility, solvent effects, and the relative stability of different structures, complementing the static or solution-averaged data from experimental methods.[14][16]

Causality Behind Experimental Choices

MD simulations are chosen to answer questions that are difficult to address experimentally. For instance, what is the full ensemble of conformations accessible to the peptide in solution? How does N-methylation alter the energy landscape and the barriers between different states (e.g., cis/trans isomerization)?[15] The accuracy of an MD simulation is highly dependent on the quality of the force field used to describe the interatomic interactions. Therefore, a critical experimental choice is the selection of a force field that has been well-parameterized for N-methylated residues.[14][17]

Detailed Workflow

• System Setup:

  • An initial 3D structure of the N-methylated peptide is generated (this can be from NMR/crystallography or built de novo).

  • The peptide is placed in a simulation box and solvated with an explicit water model. Ions are added to neutralize the system and mimic physiological salt concentration.

  • Select an appropriate force field (e.g., AMBER, CHARMM, GROMOS) that has been validated for N-methylated systems.

• Simulation:

  • Energy Minimization: The system's energy is minimized to remove any steric clashes or unfavorable starting geometries.

  • Equilibration: The system is gradually heated to the target temperature and equilibrated at the target pressure while restraining the peptide coordinates. This allows the solvent to relax around the peptide.

  • Production Run: The restraints are removed, and the simulation is run for a significant length of time (nanoseconds to microseconds) to sample the conformational space.

• Analysis:

  • The trajectory (a record of atomic positions over time) is analyzed to study various properties:

    • Root Mean Square Deviation (RMSD) to assess structural stability.

    • Ramachandran plots to analyze backbone dihedral angles.[18]

    • Hydrogen bond analysis.

    • Clustering analysis to identify the most populated conformational states.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. N-methylation of bioactive peptides as a conformational constraint tool to improve enzymatic stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CIPSM - N-Methylation of Peptides: A New Perspective in Medicinal Chemistry [cipsm.de]
• 5. lifetein.com [lifetein.com]
• 6. benchchem.com [benchchem.com]
• 7. portal.fis.tum.de [portal.fis.tum.de]
• 8. verifiedpeptides.com [verifiedpeptides.com]
• 9. CD-Based Peptide Secondary Structure Analysis - Creative Proteomics [creative-proteomics.com]
• 10. The effect of N-methylation on helical peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Poly-N-methylated α-peptides: synthesis and X-ray structure determination of β-strand forming foldamers - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. Poly-N-methylated alpha-peptides: synthesis and X-ray structure determination of beta-strand forming foldamers [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Toward accurately modeling N-methylated cyclic peptides - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 15. Toward accurately modeling N-methylated cyclic peptides - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 16. Conformational study of N-methylated alanine peptides and design of Abeta inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. semanticscholar.org [semanticscholar.org]
• 18. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Handling of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine: A Practical Guide

In the landscape of modern drug discovery and peptide synthesis, the incorporation of unnatural amino acids (UAAs) is a cornerstone of innovation.[][2][3] These unique building blocks allow for the precise tuning of molecular properties, leading to novel therapeutics with enhanced stability and efficacy.[3] Among these, N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine stands as a key component in the synthesis of advanced peptide candidates. While this compound, and others in its class, may not be classified as hazardous under current regulations, a commitment to rigorous safety protocols is paramount in any laboratory setting.[4][5] This guide provides a comprehensive, experience-driven framework for the safe handling, use, and disposal of this and similar non-natural amino acids, ensuring the well-being of our researchers and the integrity of our scientific endeavors.

Understanding the Compound: A Risk-Based Approach

N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine is a solid, powdered substance. While specific toxicological data is not widely available, Safety Data Sheets (SDS) for analogous N-Boc protected amino acids, such as N-Boc-L-alanine and N-Boc-D-phenylalanine derivatives, consistently indicate a low hazard profile.[6][4][5][7][8] The primary risks associated with handling this compound in its powdered form are mechanical irritation to the eyes, skin, and respiratory system upon inhalation of dust.[8] Therefore, our safety protocols are designed to mitigate these specific risks through a combination of engineering controls, appropriate personal protective equipment (PPE), and meticulous operational procedures.

Core Safety Directives: Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against potential exposure. The following table outlines the recommended PPE for various laboratory operations involving N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine.

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Dispensing	Safety glasses with side shields or chemical splash goggles[9][10][11]	Nitrile gloves[10][11]	Laboratory coat[9][11]	Recommended: N95 respirator or use of a ventilated enclosure[9][10][11]
Solution Preparation	Safety glasses with side shields or chemical splash goggles[9][10][11]	Nitrile gloves[10][11]	Laboratory coat[9][11]	Not generally required if handled in a well-ventilated area
General Laboratory Handling	Safety glasses[12]	Nitrile gloves (as needed)	Laboratory coat	Not required
Spill Cleanup (Solid)	Chemical splash goggles[10]	Nitrile gloves[10]	Laboratory coat[9]	N95 respirator[10]

Operational Protocols: From Receipt to Disposal

A systematic approach to handling ensures safety and procedural consistency. The following workflow provides a step-by-step guide for researchers.

Receipt and Storage

• Upon receipt, visually inspect the container for any damage or leaks.

• Store the container in a cool, dry, and well-ventilated area, away from strong oxidizing agents.[6]

• Ensure the container is tightly sealed when not in use.

Weighing and Dispensing: A Critical Control Point

The generation of airborne dust presents the most significant risk of exposure.

• Preparation : Before handling the powder, ensure you are wearing the appropriate PPE as outlined in the table above. This includes, at a minimum, a lab coat, nitrile gloves, and safety glasses.[9][10][13]

• Engineering Controls : Whenever possible, perform weighing and dispensing operations within a chemical fume hood or a ventilated balance enclosure. This engineering control is the most effective way to minimize inhalation of airborne particulates.

• Procedure :

  • Carefully open the container.

  • Use a spatula or other appropriate tool to transfer the desired amount of powder to a tared weigh boat or container.

  • Avoid pouring the powder from a height, which can generate dust.

  • Once the desired amount is weighed, securely close the primary container.

  • Clean any residual powder from the spatula and the weighing area with a damp cloth or paper towel to prevent aerosolization.

Solution Preparation

• Add the weighed solid to the desired solvent in a fume hood or well-ventilated area.

• Cap the container and mix by swirling, vortexing, or stirring until the solid is fully dissolved.

Waste Management and Disposal: A Responsible Conclusion

Proper waste disposal is a critical component of laboratory safety and environmental responsibility. As N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine is not classified as a hazardous substance, the disposal procedures are straightforward but must be followed diligently.[14][15]

Solid Waste

• Contaminated Materials : Disposable items such as weigh boats, gloves, and paper towels that have come into contact with the solid compound should be placed in a designated, sealed waste bag for non-hazardous solid chemical waste.[16]

• Empty Containers : Empty containers should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone). The rinsate should be collected and disposed of as chemical waste if local regulations require it. Once rinsed, the container can often be disposed of in the regular trash, after defacing the label.[15][17] Always consult your institution's specific guidelines for empty container disposal.[15]

Liquid Waste

• Solutions containing N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine should be disposed of in a designated, properly labeled waste container for non-hazardous chemical waste.[18]

• Never dispose of chemical waste down the drain unless explicitly permitted by your institution's environmental health and safety office.[14][16]

The following diagram illustrates the recommended workflow for the handling and disposal of N-Boc-N-methyl-3-(biphenyl-4-yl)-D-alanine.

Sources

• 2. interesjournals.org [interesjournals.org]
• 3. Unnatural Amino Acids: Strategies, Designs and Applications in Medicinal Chemistry and Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. carlroth.com [carlroth.com]
• 5. dcfinechemicals.com [dcfinechemicals.com]
• 6. fishersci.com [fishersci.com]
• 7. BOC-D-alanine | C8H15NO4 | CID 637606 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. synquestprodstorage.blob.core.windows.net [synquestprodstorage.blob.core.windows.net]
• 9. nspcoatings.co.uk [nspcoatings.co.uk]
• 10. falseguridad.com [falseguridad.com]
• 11. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 12. epa.gov [epa.gov]
• 13. PPE for Powder Coating: Safety and Maximum Protection [thermopoudre.fr]
• 14. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 15. sites.rowan.edu [sites.rowan.edu]
• 16. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 17. sfasu.edu [sfasu.edu]
• 18. anentawaste.com [anentawaste.com]